N-Hydroxyacetamidine

Core Science & Biosynthesis

The Lynchpin of Heterocyclic Synthesis: An In-depth Technical Guide to the Mechanism of Action of N-Hydroxyacetamidine

For the modern researcher, scientist, and drug development professional, the quest for novel molecular architectures with tailored biological activity is a constant pursuit. Among the versatile synthons in the organic chemist's toolbox, N-Hydroxyacetamidine (also known as acetamidoxime) has emerged as a cornerstone for the construction of a diverse array of heterocyclic systems, most notably the 1,2,4-oxadiazole scaffold—a privileged motif in medicinal chemistry. This guide provides a comprehensive exploration of the mechanistic underpinnings of N-Hydroxyacetamidine's reactivity, offering not just a theoretical framework but also actionable, field-proven protocols to empower your synthetic endeavors.

The Dualistic Heart of N-Hydroxyacetamidine: A Nucleophilic Powerhouse

At its core, the reactivity of N-Hydroxyacetamidine is governed by the nucleophilic character of its two key functional groups: the amino group (-NH2) and the hydroxylamino group (=N-OH). This dual nucleophilicity is the wellspring of its synthetic versatility, allowing it to engage with a variety of electrophiles to construct complex molecular frameworks. The hydroxylamino group, in particular, is the primary site of reactivity in many of its most important transformations.

The general synthesis of N-Hydroxyacetamidine itself lays the foundation for its use. It is most commonly prepared via the addition of hydroxylamine to acetonitrile.[1] This straightforward and high-yielding reaction makes it a readily accessible building block for further synthetic elaborations.

Experimental Protocol: Synthesis of N-Hydroxyacetamidine[1]

• To a solution of hydroxylamine hydrochloride (35 g, 0.5 mol) in ethanol (200 ml), add phenolphthalein (0.05 g) as an indicator.

• Slowly add a 21% (v/v) solution of sodium ethoxide in ethanol (324 ml) over a period of 1 hour.

• After stirring for 3 hours, add acetonitrile (13.8 g) to the reaction mixture.

• Stir the reaction at room temperature for 2 hours, followed by heating at 40°C for 48 hours.

• Upon completion, cool the mixture to room temperature, filter, and remove the solvent under reduced pressure.

• Allow the residue to stand at room temperature for 48 hours.

• Dissolve the crude product in methanol (1 liter) and adsorb it onto silica gel.

• Purify by silica column chromatography using a 9:1 dichloromethane:methanol eluent to yield N'-hydroxyacetamidine (20.33 g, 81% yield).

The Cornerstone Application: Forging the 1,2,4-Oxadiazole Ring

The most prominent and well-established application of N-Hydroxyacetamidine is in the synthesis of 3-methyl-1,2,4-oxadiazoles. This heterocyclic core is a bioisostere for amides and esters, offering improved metabolic stability and pharmacokinetic properties in drug candidates. The fundamental mechanism for this transformation is a two-step process: O-acylation followed by cyclodehydration .

Mechanism of 1,2,4-Oxadiazole Formation

The reaction commences with the nucleophilic attack of the hydroxylamino oxygen of N-Hydroxyacetamidine on an activated carboxylic acid derivative (such as an acyl chloride, anhydride, or a carboxylic acid activated with a coupling agent). This forms a crucial O-acylamidoxime intermediate. Subsequent heating of this intermediate, often in the presence of a base or under thermal conditions, triggers an intramolecular cyclization with the concomitant loss of a water molecule to furnish the aromatic 1,2,4-oxadiazole ring.

Caption: General mechanism for the synthesis of 1,2,4-oxadiazoles from N-Hydroxyacetamidine.

Experimental Protocols for 3-Methyl-1,2,4-Oxadiazole Synthesis

Two primary, field-proven methodologies are presented below for the synthesis of 3-methyl-1,2,4-oxadiazoles, offering flexibility based on the nature of the carboxylic acid substrate and desired scale.

This protocol is ideal for readily available acyl chlorides and allows for the isolation of the O-acylamidoxime intermediate if desired.

Step A: Synthesis of the O-Acylamidoxime Intermediate

• Dissolve N-Hydroxyacetamidine (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Add a base, typically triethylamine (TEA) or pyridine (1.1 eq), to the solution.

• Slowly add the desired acyl chloride (1.05 eq) dropwise to the stirred solution at 0°C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude O-acylamidoxime.

Step B: Cyclodehydration

• Dissolve the crude O-acylamidoxime from Step A in a high-boiling point solvent such as toluene or xylene.

• Heat the solution to reflux (typically 110-140°C) and monitor the reaction by TLC until the starting material is consumed (typically 4-12 hours).

• Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired 3-methyl-5-substituted-1,2,4-oxadiazole.

This streamlined, one-pot procedure is highly efficient for a wide range of carboxylic acids.

• To a solution of the desired carboxylic acid (1.0 eq) in a suitable solvent such as N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), add a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq) and an activating agent like 1-hydroxybenzotriazole (HOBt) (1.2 eq).

• Stir the mixture at room temperature for 30 minutes to pre-activate the carboxylic acid.

• Add N-Hydroxyacetamidine (1.1 eq) to the reaction mixture.

• Add a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Heat the reaction mixture to 80-100°C and stir for 6-18 hours, monitoring by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by column chromatography on silica gel.

Caption: Comparative workflow for the two primary synthetic routes to 3-methyl-1,2,4-oxadiazoles.

Data Presentation: Substrate Scope and Yields

The following table summarizes representative yields for the synthesis of various 3-methyl-5-substituted-1,2,4-oxadiazoles using the one-pot protocol.

R-Group of Carboxylic Acid	Yield (%)
Phenyl	85
4-Chlorophenyl	82
4-Methoxyphenyl	88
2-Thienyl	78
Cyclohexyl	75
tert-Butyl	70

Expanding the Horizon: Beyond 1,2,4-Oxadiazoles

While the synthesis of 1,2,4-oxadiazoles is the most prominent application of N-Hydroxyacetamidine, its reactivity extends to the formation of other important heterocyclic systems.

Synthesis of 1,2,4-Triazoles

N-Hydroxyacetamidine can serve as a precursor for the synthesis of 1,2,4-triazoles, although this application is less documented than its use in 1,2,4-oxadiazole synthesis. The proposed mechanism involves the reaction of N-Hydroxyacetamidine with a hydrazonoyl halide. The initial step is likely the N-alkylation of the amino group, followed by an intramolecular cyclization and elimination to form the triazole ring. Further research is warranted to fully elucidate the scope and mechanism of this transformation.

Reactions with Isocyanates and Isothiocyanates

The nucleophilic amino group of N-Hydroxyacetamidine can readily react with isocyanates and isothiocyanates. This reaction is expected to proceed via a nucleophilic addition of the amino group to the electrophilic carbon of the isocyanate or isothiocyanate, leading to the formation of N-hydroxy-N'-(substituted)ureas or thioureas, respectively. These products themselves can be valuable intermediates for the synthesis of other heterocyclic systems through subsequent cyclization reactions.

Caption: Proposed reaction of N-Hydroxyacetamidine with an isocyanate.

Conclusion: A Versatile and Indispensable Reagent

N-Hydroxyacetamidine stands as a testament to the power of a small, strategically functionalized molecule to unlock a vast landscape of chemical possibilities. Its dual nucleophilic nature, coupled with its straightforward synthesis, makes it an invaluable tool for the construction of nitrogen- and oxygen-containing heterocycles. The robust and well-understood synthesis of 1,2,4-oxadiazoles from N-Hydroxyacetamidine has cemented its place in the arsenal of medicinal and synthetic chemists. As research continues to uncover new facets of its reactivity, the applications of this versatile building block are poised to expand even further, driving innovation in drug discovery and materials science. This guide has provided a foundational understanding of its mechanism of action and practical methodologies to empower researchers to harness the full potential of N-Hydroxyacetamidine in their synthetic campaigns.

References

• Synthesis of 1,2,4-oxadiazoles. Organic Chemistry Portal. Available at: [Link]

• Multistep Synthesis of 1,2,4-Oxadiazoles via DNA-Conjugated Aryl Nitrile Substrates. PMC. Available at: [Link]

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. MDPI. Available at: [Link]

• Cascade reactions of nitrogen-substituted isocyanates: a new tool in heterocyclic chemistry. Royal Society of Chemistry. Available at: [Link]

Sources

• 1. Nucleophilic addition of bulk chemicals with imines using N-functionalized hydroxylamine reagents as precursors - PMC [pmc.ncbi.nlm.nih.gov]

N-Hydroxyacetamidine thermodynamic stability and thermal decomposition

N-Hydroxyacetamidine (Acetamidoxime): A Comprehensive Guide to Thermodynamic Stability and Thermal Decomposition

Executive Summary

N-Hydroxyacetamidine (CAS: 22059-22-9), commonly referred to as acetamide oxime or acetamidoxime, is a versatile bidentate ligand and a critical intermediate in the synthesis of pharmaceuticals, agrochemicals, and functionalized polymers,. Despite its utility in constructing complex heterocycles (such as 1,2,4-oxadiazoles) and its exceptional metal-chelating properties for uranium and vanadium recovery, the compound presents significant scale-up challenges due to its complex thermodynamic behavior and inherent thermal instability,. This whitepaper provides an in-depth analysis of the thermodynamic stability, hydrolytic degradation pathways, and thermal decomposition kinetics of N-hydroxyacetamidine, equipping researchers and process chemists with the mechanistic insights and self-validating protocols necessary for safe handling and application.

Structural and Thermodynamic Profiling

Tautomeric and Conformational Thermodynamics

The thermodynamic stability of N-hydroxyacetamidine is heavily influenced by its ability to undergo tautomerism between the amidoxime and hydroxyamidine forms. The stability of these tautomers is dictated by the resonance enhancement of the conjugated system. In solution, the thermodynamic equilibrium favors the form that maximizes intramolecular hydrogen bonding and minimizes steric repulsion. The strong electron-withdrawing effect of the imine bond (C=N) makes adjacent functional groups susceptible to cleavage under thermal or chemical stress, a factor that fundamentally drives its decomposition kinetics.

Hydrolytic Stability Across pH Gradients

Understanding the hydrolytic stability of acetamidoxime is critical for its use in aqueous environments, particularly in polymer-supported metal recovery systems.

Kinetic studies utilizing Nuclear Magnetic Resonance (NMR) spectroscopy reveal a stark contrast between the compound's stability at room temperature versus elevated temperatures. Acetamidoxime (0.4 M) demonstrates robust kinetic stability in both strongly alkaline (1 M NaOD) and strongly acidic (1 M DCl) environments at room temperature, remaining intact for several months. However, this kinetic stability masks an underlying thermodynamic instability that is rapidly accelerated by heat. When the temperature is elevated to 80 °C, the compound undergoes complete hydrolysis to acetate within 48 hours in alkaline media, and similarly degrades to carboxylic acid products under acidic conditions.

Table 1: Hydrolytic Stability Profile of Acetamidoxime

Environment	Temperature	Half-Life / Observation	Primary Degradation Product
1 M NaOD (Alkaline)	25 °C	> 3 Months (Stable)	None observed
1 M NaOD (Alkaline)	80 °C	< 48 Hours	Acetate
1 M DCl (Acidic)	25 °C	> 3 Months (Stable)	None observed
1 M DCl (Acidic)	80 °C	< 48 Hours	Carboxylic Acid

Metal Complexation Thermodynamics

Acetamidoxime's ability to act as a bidentate ligand is highly dependent on the thermodynamic stability of the resulting metal-ligand chelate, which is strictly modulated by pH.

In silico Meta-Molecular Dynamics (Meta-MD) and experimental investigations into the complexation of vanadium (V) and uranium (VI) ions reveal that amidoxime groups are thermodynamically stable and favor complexation in neutral environments (pH ~7). In these conditions, the ligand forms a stable five-coordinate amine nitrogen and oxime oxygen chelate. Conversely, in highly acidic environments (pH < 3), the complexation is strongly disfavored. The protonation of the oxime nitrogen and oxygen atoms reduces the electron density available for dative bonding, leading to electrostatic repulsion between the ligand and the metal cation.

Thermodynamic stability of amidoxime-metal complexation across pH gradients.

Thermal Decomposition Kinetics and Mechanisms

TGA/DSC Profiling and Exothermic Hazards

N-Hydroxyacetamidine is a crystalline solid with a melting point typically ranging between 135 °C and 138 °C. However, thermal decomposition can initiate significantly below its melting point, presenting severe thermal hazards during process scale-up,.

Differential Scanning Calorimetry (DSC) and Accelerating Rate Calorimetry (ARC) studies on acetamidoxime and its derivatives indicate a decomposition onset temperature as low as 100 °C. The decomposition is highly exothermic. For example, the related derivative chloroacetamide oxime has been documented in Bretherick's Handbook of Reactive Chemical Hazards to undergo violent explosion during vacuum evaporation at merely 60 °C, with an exotherm exceeding 100 °C occurring near its melting point,.

Mechanistic Pathways of Degradation

Thermogravimetric Analysis (TGA) reveals a multi-stage decomposition process. The primary thermal degradation pathways of acetamidoxime involve:

• Dehydration: The solid-state thermal elimination of water from the oxime group yields the corresponding functionalized nitrile (acetonitrile).

• Cleavage: At higher temperatures (150 °C – 250 °C), a massive weight loss (up to 49%) is observed, mechanistically ascribed to the homolytic or concerted thermal loss of hydroxycyanamide, followed by secondary degradation into nitrogen, ammonia, and carbon charring.

Table 2: Thermal Decomposition Parameters

Parameter	Value / Range	Analytical Method	Reference
Melting Point	135 °C – 138 °C	Capillary / DSC
Decomposition Onset	~100 °C	DSC
Primary Mass Loss (Stage 1)	150 °C – 250 °C	TGA
Final Charring (Stage 2)	> 400 °C	TGA

Thermal decomposition pathways of N-Hydroxyacetamidine detailing dehydration and cleavage.

Experimental Protocols

To ensure scientific integrity and safety, the following self-validating protocols must be employed when evaluating the thermodynamic and thermal properties of N-hydroxyacetamidine.

Protocol A: Rigorous Thermal Hazard Assessment (DSC/TGA)

Rationale: Because acetamidoxime can undergo auto-catalytic exothermic decomposition below its melting point, a multi-tiered calorimetric approach is required to define the Time-to-Maximum Rate (TMR) and Temperature of No Return (TNR),.

• Sample Preparation: Isolate 2–5 mg of anhydrous N-hydroxyacetamidine. Load into a gold-plated high-pressure DSC crucible to prevent volatile loss (water/ammonia) from masking the true exothermic onset.

• Baseline Calibration: Run an empty crucible blank under identical conditions to establish a self-validating thermal baseline.

• DSC Screening: Heat the sample from 25 °C to 300 °C at a strict ramp rate of 5 °C/min under a continuous nitrogen purge (50 mL/min). Causality: The inert atmosphere prevents oxidative exotherms from confounding the intrinsic thermal decomposition data.

• TGA Profiling: Concurrently run a TGA on a 10 mg sample using the same ramp rate. Correlate the onset of the DSC exotherm with the first derivative peak of the TGA mass loss curve to differentiate between melting (endothermic, no mass loss) and decomposition (exothermic, mass loss).

• Reaction Calorimetry (RC1): For scale-up, subject a 50 g solution sample to adiabatic calorimetry (e.g., ARSST) to determine the self-heating rate and calculate the exact Temperature of Adiabatic Decomposition (TAD).

Step-by-step thermal hazard evaluation workflow for scale-up synthesis.

Protocol B: NMR-Monitored Hydrolytic Stability Assay

Rationale: To accurately determine the thermodynamic stability of the amidoxime functional group in aqueous process streams without interference from thermal degradation.

• Solvent Preparation: Prepare 1 M solutions of NaOD and DCl using high-purity D₂O.

• Internal Standardization: Add 0.05% Tetramethylsilane (TMS) or sodium 3-(trimethylsilyl)propionate-d4 (TSP) as an internal quantitative standard. Causality: This self-validates the integration values over time, accounting for any solvent evaporation or shim drift.

• Sample Dissolution: Dissolve N-hydroxyacetamidine to a concentration of 0.4 M in the prepared NMR tubes. Seal the tubes hermetically.

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra immediately (t=0) to establish the baseline amidoxime signals (amide and oxime protons typically appear around 5.35 and 8.70 ppm in aprotic solvents, though rapid exchange will occur in D₂O).

• Thermal Stressing: Incubate the tubes in a precision oil bath at 80 °C. Remove, rapidly cool to 25 °C, and acquire spectra at 2, 4, 8, 24, and 48-hour intervals. Track the disappearance of the acetamidoxime methyl peak and the emergence of the acetate/acetic acid methyl peak to calculate first-order degradation kinetics.

Conclusion

N-Hydroxyacetamidine is a highly functional but thermodynamically sensitive molecule. While it exhibits robust kinetic stability in aqueous environments at ambient temperatures, it is highly susceptible to rapid hydrolytic degradation and violent thermal decomposition under heat stress. Process chemists must strictly adhere to low-temperature processing (ideally <60 °C) and employ rigorous calorimetric screening to mitigate the risks of thermal runaway and exothermic cleavage during synthesis and scale-up.

References

• ACS Publications. Unraveling the Interaction Mechanism between Amidoxime Groups and Vanadium Ions at Various pH Conditions. Retrieved from [Link]

• ACS Publications. Cyclic Imide Dioximes: Formation and Hydrolytic Stability | Industrial & Engineering Chemistry Research. Retrieved from [Link]

• An-Najah Staff. Synthesis, Crystal Structure, and Characterization of (Z)-2-(3-chlorophenyl)-N'-hydroxyacetamidine. Retrieved from [Link]

• OSTI. Theoretical Study of Oxovanadium(IV) Complexation with Formamidoximate. Retrieved from [Link]

• National Academic Digital Library of Ethiopia. Bretherick's Handbook of Reactive Chemical Hazards. Retrieved from [Link]

• Zhejiang Huaan. Bretherick's Handbook of Reactive Chemical Hazards: An Indexed Guide to Published Data. Retrieved from[Link]

• ACS Publications. Organic Process Research & Development Vol. 6 No. 6. Retrieved from [Link]

• Capot Chemical. MSDS of Acetamide oxime. Retrieved from[Link]

• PNAS. Internal catalysis significantly promotes the bond exchange of covalent adaptable polyurethane networks. Retrieved from [Link]

• ACS Publications. Process Development and Scale-up of a Multicomponent Synthesis of a 3-Methyl-1-aryl-1,2,4-triazole Building Block. Retrieved from [Link]

• at.ua. Oxime and oximate metal complexes: unconventional synthesis and reactivity. Retrieved from[Link]

Spectroscopic properties and NMR chemical shifts of N-Hydroxyacetamidine

Title: Spectroscopic Properties and NMR Chemical Shifts of N-Hydroxyacetamidine: A Comprehensive Guide for Analytical Characterization

Executive Summary

N-Hydroxyacetamidine, commonly referred to as acetamidoxime (CH₃C(=NOH)NH₂), is a fundamental amidoxime derivative. It serves as a critical intermediate in the synthesis of 1,2,4-oxadiazole-based pharmaceuticals and forms the core functional moiety in polymeric adsorbents designed for the extraction of uranium and vanadium from seawater[1][2]. Understanding its spectroscopic signatures and structural dynamics is paramount for researchers engaged in drug development and materials science. This whitepaper provides an in-depth, mechanistically grounded analysis of the spectroscopic properties and nuclear magnetic resonance (NMR) chemical shifts of N-hydroxyacetamidine.

Part 1: Structural Dynamics and Tautomerism

Acetamidoxime is distinguished from simple oximes by the presence of an amino group (−NH₂) attached to the imino carbon. This configuration gives rise to complex tautomeric and stereochemical behaviors. While four theoretical tautomers exist, the Z-amidoxime form dominates the population (>95%) in both solution and solid states[1].

Causality of Stability: The thermodynamic preference for the Z-amidoxime isomer is driven by the minimization of steric repulsion between the hydroxyl group and the methyl/amino substituents, resulting in a Gibbs free energy (ΔG) that is approximately 3–5 kcal/mol lower than its E-isomer counterpart[1]. Minor tautomers, such as the Z-aminonitrone, exist only transiently through rapid proton transfer.

Caption: Tautomeric equilibrium of N-hydroxyacetamidine highlighting the dominant Z-amidoxime form.

Part 2: Vibrational and Electronic Spectroscopy (IR & UV-Vis)

Infrared (IR) and Ultraviolet-Visible (UV-Vis) spectroscopy provide foundational self-validating data for the structural integrity of N-hydroxyacetamidine.

Infrared Spectroscopy (FT-IR)

The IR spectrum of N-hydroxyacetamidine is characterized by distinct stretching frequencies corresponding to its heteroatom-rich backbone[1].

• O-H Stretch: Appears as a broad band near 3600 cm⁻¹. The broadening is a direct consequence of intermolecular hydrogen bonding in the solid state.

• C=N Stretch: Observed as a strong signal between 1650–1670 cm⁻¹. This frequency is slightly lower than typical aliphatic imines due to the conjugation and electron-donating nature of the adjacent amino group.

• C-N Stretch: Located at approximately 1398 cm⁻¹.

• N-O Stretch: A highly diagnostic sharp band near 920–945 cm⁻¹, confirming the oxime functionality[1].

Ultraviolet-Visible Spectroscopy (UV-Vis)

The UV-Vis spectrum typically exhibits a primary absorption maximum (λmax) in the range of 210–230 nm, corresponding to the π→π* transition of the C=N double bond, with a weaker n→π* transition shoulder arising from the lone pairs on the nitrogen and oxygen atoms.

Table 1: Key Vibrational and Electronic Spectroscopic Assignments

Spectroscopic Mode	Wavenumber / Wavelength	Assignment / Transition	Mechanistic Rationale
FT-IR	~3600 cm⁻¹	O-H stretch	Broadened by extensive intermolecular H-bonding.
FT-IR	1650–1670 cm⁻¹	C=N stretch	Lowered frequency due to -NH₂ electron donation.
FT-IR	~1398 cm⁻¹	C-N stretch	Single bond character within the amidine core.
FT-IR	920–945 cm⁻¹	N-O stretch	Diagnostic signature of the oxime hydroxylamine linkage.
UV-Vis	210–230 nm	π→π* transition	Excitation of the conjugated imine system.

Part 3: Nuclear Magnetic Resonance (NMR) Profiling

High-resolution NMR spectroscopy is the definitive tool for elucidating the chemical environment of N-hydroxyacetamidine. The choice of solvent is critical; deuterated dimethyl sulfoxide (DMSO-d₆) is universally preferred over CDCl₃ because it disrupts intermolecular hydrogen bonds, thereby sharpening the signals of exchangeable protons (OH and NH₂) and preventing signal coalescence[3][4].

¹H NMR Chemical Shifts

• Methyl Protons (-CH₃): Resonate as a sharp singlet at δ 1.60–1.80 ppm, integrating to 3 protons[3][4].

• Amino Protons (-NH₂): Appear as a broad singlet at δ 5.40–5.90 ppm (integrating to 2H). The broadening is caused by the quadrupolar relaxation of the adjacent ¹⁴N nucleus and intermediate chemical exchange rates.

• Hydroxyl Proton (-OH): Observed as a highly deshielded singlet at δ 8.50–9.50 ppm (1H). The extreme downfield shift is driven by the electronegativity of the oxygen atom and its participation in hydrogen bonding[5].

¹³C NMR Chemical Shifts

• Methyl Carbon (-CH₃): Appears upfield at δ 17.0–18.0 ppm.

• Imino Carbon (C=N): Resonates significantly downfield at δ 148.0–152.0 ppm. This deshielding is a direct result of the electron-withdrawing nature of both the oxime nitrogen and the attached hydroxyl group[6][7].

Table 2: NMR Chemical Shift Summary (DMSO-d₆, 298 K)

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	1.60 – 1.80	Singlet (s)	3H	-CH₃
¹H	5.40 – 5.90	Broad Singlet (br s)	2H	-NH₂
¹H	8.50 – 9.50	Singlet (s)	1H	-OH
¹³C	17.0 – 18.0	Singlet	N/A	-CH₃
¹³C	148.0 – 152.0	Singlet	N/A	C=N

Part 4: Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. The internal consistency between the integration ratios in ¹H NMR and the presence of diagnostic IR bands confirms both purity and structural identity.

Protocol 1: Preparation and Acquisition of High-Resolution NMR Spectra

• Sample Preparation: Weigh 15–20 mg of highly purified N-hydroxyacetamidine. Dissolve completely in 0.6 mL of anhydrous DMSO-d₆ containing 0.03% (v/v) tetramethylsilane (TMS) as an internal reference.

• Lock and Shim: Transfer the solution to a 5 mm NMR tube. Insert into a 400 MHz (or higher) NMR spectrometer. Lock onto the deuterium signal of DMSO-d₆. Perform gradient shimming to optimize magnetic field homogeneity, ensuring the TMS signal line width is <1 Hz.

• Data Acquisition (¹H NMR): Set the relaxation delay (D1) to at least 2 seconds to ensure complete relaxation of the exchangeable protons. Acquire 16–32 scans with a spectral width of 15 ppm.

• Data Acquisition (¹³C NMR): Utilize proton decoupling (e.g., WALTZ-16). Set D1 to 2–3 seconds and acquire 512–1024 scans to achieve an optimal signal-to-noise ratio for the quaternary C=N carbon.

• Self-Validation: Process the FID with exponential multiplication (LB = 0.3 Hz for ¹H). Phase and baseline correct the spectrum. Validate the structure by confirming the exact 3:2:1 integration ratio of the CH₃, NH₂, and OH protons.

Caption: Step-by-step self-validating workflow for NMR spectroscopic analysis of N-hydroxyacetamidine.

Protocol 2: FT-IR Spectroscopic Analysis via ATR

• Background Calibration: Clean the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol. Acquire a background spectrum (32 scans, 4 cm⁻¹ resolution) in ambient air.

• Sample Application: Place 2–3 mg of solid N-hydroxyacetamidine directly onto the ATR crystal. Apply consistent pressure using the anvil to ensure intimate contact between the crystal and the solid.

• Acquisition & Validation: Acquire the sample spectrum. Validate the structural integrity by confirming the presence of the diagnostic N-O stretch at ~920 cm⁻¹ and the C=N stretch at ~1650 cm⁻¹.

Part 5: Mechanistic Insights into Metal Chelation (Application)

The spectroscopic properties of N-hydroxyacetamidine are not merely static identifiers; they are dynamic reporters of chemical reactivity. In environmental science, amidoxime polymers are the gold standard for extracting uranyl (UO₂²⁺) and vanadyl (VO₂⁺) ions from seawater[8][9].

When N-hydroxyacetamidine chelates a transition metal, the spectroscopic signatures undergo predictable, mechanistic shifts:

• NMR Perturbations: Upon complexation with diamagnetic metals, the -OH proton signal typically disappears due to deprotonation, and the C=N carbon shifts further downfield in the ¹³C NMR spectrum due to electron density donation from the nitrogen lone pair to the metal center[10][11].

• IR Perturbations: The C=N stretching frequency shifts to lower wavenumbers, reflecting the weakening of the double bond as electron density is funneled into the metal's empty d-orbitals.

References

• Mehio, N., et al. "Acidity of the Amidoxime Functional Group in Aqueous Solution: A Combined Experimental and Computational Study". The Journal of Physical Chemistry B, ACS Publications, 2015.[Link]

• Fetyan, A., et al. "Unraveling the Interaction Mechanism between Amidoxime Groups and Vanadium Ions at Various pH Conditions". ACS Publications, 2017. [Link]

• Parker, B. F. "Uranium and vanadium binding studies for the selective extraction of uranium from seawater". eScholarship, 2018. [Link]

• Univerzita Karlova. "Amidoximes as intermediates for the synthesis of potential drugs". Charles University, 2013.[Link]

• Das, S., et al. "Strategies toward the Synthesis of Advanced Functional Sorbent Performance for Uranium Uptake from Seawater". Industrial & Engineering Chemistry Research, ACS Publications, 2021. [Link]

• University of Chicago. "Studies of Adsorbents for Actinide Separations Relevant to the Nuclear Fuel Cycle". Knowledge UChicago, 2016. [Link]

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Comprehensive Physicochemical Profiling of N-Hydroxyacetamidine: pKa, Aqueous Solubility, and Solvation Thermodynamics

Executive Summary

N-Hydroxyacetamidine (commonly known as acetamidoxime) is a low-molecular-weight, highly polar bifunctional molecule. It serves as a critical building block in the synthesis of hydroxamic acids, nitric oxide synthase (NOS) inhibitors, and poly(acrylamidoxime) polymers used for the extraction of uranium from seawater[1][2]. Despite its widespread use, the physicochemical profiling of N-Hydroxyacetamidine—specifically its acid-base dissociation constants (pKa) and aqueous solubility—has historically been plagued by conflicting literature and inaccurate cheminformatic predictions.

This technical guide provides an authoritative, self-validating framework for understanding the true physicochemical behavior of N-Hydroxyacetamidine. By bridging advanced computational thermodynamics (M06-2X/SMD models) with rigorous spectroscopic methodologies, we deconstruct the causality behind its solubility profile and establish reliable protocols for laboratory evaluation.

Fundamental Physicochemical Properties

To establish a baseline for experimental design, the fundamental quantitative properties of N-Hydroxyacetamidine are summarized below. Note the stark contrast between the predicted pKa often found in commercial databases and the validated experimental pKa.

Property	Value	Method / Source
IUPAC Name	N'-hydroxyethanimidamide	Nomenclature[3]
CAS Registry Number	22059-22-9	Chemical Identification[4]
Molecular Formula	C₂H₆N₂O	PubChem[3]
Molecular Weight	74.08 g/mol	PubChem[3]
Melting Point	134 °C	Experimental[4]
Boiling Point	197.9 °C (at 760 mmHg)	Experimental[4]
Density	1.19 g/cm³	Experimental[4]
LogP (Partition Coefficient)	-0.6	XLogP3 Computed[3]
Aqueous Solubility	Highly Soluble (>100 mg/mL)	Shake-Flask / Hydrophilic profile[5]
pKa (Erroneous Prediction)	7.48 ± 0.69	Legacy QSAR Models[1][4]
pKa (Validated Oxime -OH)	~11.2 – 11.4	Spectroscopic Titration / M06-2X[2][6]

The pKa Controversy: Experimental vs. Computational Paradigms

The Root of the Discrepancy

A major pitfall in the formulation of amidoxime-containing compounds is reliance on legacy predicted pKa values (e.g., 7.48 ± 0.69)[1]. As an application scientist, it is crucial to understand why these predictions fail. Standard Quantitative Structure-Activity Relationship (QSAR) models often misassign the electronic delocalization within the amidoxime group. They treat the molecule either as a standard aliphatic amine or a simple oxime, failing to account for the strong intramolecular hydrogen bonding and tautomeric resonance between the amidine nitrogen and the oxime hydroxyl group.

The Consensus Model

Recent combined experimental and computational studies have resolved this controversy[2][7]. The deprotonation of the oxime hydroxyl group occurs at a highly basic pH. Calculations utilizing the M06-2X or MP2 levels of theory, combined with the SMD (Solvation Model based on Density) to accurately map explicit water interactions, perfectly align with spectroscopic titrations, placing the pKa at 11.2 to 11.4 [2][6].

Fig 1: pH-dependent protonation states and acid-base equilibria of N-Hydroxyacetamidine.

Aqueous Solubility and Solvation Thermodynamics

N-Hydroxyacetamidine exhibits exceptional aqueous solubility. The causality behind this lies in its solvation thermodynamics:

• Hydrogen Bonding Capacity: With a hydrogen bond donor count of 2 and an acceptor count of 2[8], the molecule forms a robust hydration shell.

• Low Lipophilicity: A negative LogP (-0.6) dictates that hydrophobic cavity-formation energy in water is negligible[3].

• pH-Dependent Partitioning: At physiological pH (7.4), the molecule exists almost entirely in its neutral state. Because it does not rely on ionization for its solubility at this pH, it maintains high bioavailability and rapid dissolution kinetics, making it an ideal fragment for oral drug design.

Validated Experimental Protocols

To ensure trustworthiness and reproducibility, laboratories must utilize self-validating systems. Relying solely on potentiometric glass electrodes for amidoximes leads to "alkaline error" at pH > 11. Therefore, a dual-workflow utilizing UV-Vis spectroscopy and HPLC is required.

Fig 2: Self-validating experimental workflow for pKa and aqueous solubility profiling.

Protocol A: UV-Vis Spectroscopic Titration for pKa Determination

Rationale: Deprotonation of the oxime group alters the electron density across the C=N bond, inducing a measurable bathochromic shift in the UV spectrum.

• Preparation: Prepare a 1.0×10−4 M solution of N-Hydroxyacetamidine in 0.1 M NaCl (to maintain a constant ionic strength and suppress activity coefficient variations).

• Titration Setup: Transfer 50 mL of the solution into a jacketed titration vessel maintained at 25.0 ± 0.1 °C under a nitrogen atmosphere to prevent CO₂ absorption.

• Spectral Acquisition: Using an automated titrator, adjust the pH from 2.0 to 13.0 using standardized 0.1 M NaOH. At intervals of 0.2 pH units, circulate the solution through a quartz flow-cell and record the UV-Vis spectra (190–300 nm).

• Data Deconvolution: Isolate the absorbance changes at the isosbestic points and the λmax​ of the anionic species. Process the multi-wavelength data using non-linear least-squares regression to extract the precise pKa value[2].

Protocol B: Shake-Flask Method for pH-Dependent Solubility

Rationale: The shake-flask method remains the gold standard for thermodynamic solubility, provided phase separation is rigorously controlled.

• Buffer Preparation: Prepare 50 mM phosphate buffers adjusted to pH 4.0, 7.4, and 10.0.

• Saturation: Add an excess of solid N-Hydroxyacetamidine (~200 mg) to 1 mL of each buffer in sealed glass vials.

• Equilibration: Agitate the vials on a rotary thermoshaker at 300 rpm and 25.0 °C for 48 hours to ensure thermodynamic equilibrium is reached.

• Phase Separation: Centrifuge the samples at 10,000 × g for 15 minutes. Carefully extract the supernatant and filter through a 0.22 µm PTFE syringe filter (discard the first 200 µL to account for membrane adsorption).

• Quantification: Dilute the filtrate appropriately and quantify the dissolved concentration using HPLC-UV (C18 column, isocratic elution with 95% Water/5% Acetonitrile, detection at 215 nm).

Strategic Implications in Drug Design & Material Sciences

Understanding the true pKa (~11.3) and high aqueous solubility of N-Hydroxyacetamidine unlocks its potential in applied sciences:

• Uranium Sequestration: In poly(acrylamidoxime) adsorbents, the amidoxime functional group chelates uranyl ions ( UO22+​ ). The high pKa means the ligand is predominantly neutral in seawater (pH ~8.1). Computational models (M06-2X) help engineers design derivatives that lower the pKa closer to 8.0, thereby increasing the population of the highly reactive anionic state for faster extraction kinetics[2][7].

• Pharmaceutical Prodrugs: Because the neutral state is highly soluble yet possesses a low molecular weight, it easily navigates aqueous physiological compartments. It is actively researched as a zinc-binding pharmacophore in metalloproteinase inhibitors and as a nitric oxide (NO) donor[9].

References

• LookChem.Cas 22059-22-9, N-Hydroxyacetamidine - Chemical Properties.
• ChemicalBook.N-Hydroxyacetamidine | 22059-22-9.
• PubChem (NIH).N-Hydroxyacetamidine | C2H6N2O | CID 30926.
• OSTI.gov (Department of Energy).Acidity of the amidoxime functional group in aqueous solution. A combined experimental and computational study.
• ACS Publications.Acidity of the Amidoxime Functional Group in Aqueous Solution: A Combined Experimental and Computational Study.
• Benchchem.An In-depth Technical Guide to Amidoxime Functional.
• ChemFOnt.Showing chemical card for Acetohydroxamic Acid.
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Acetamidoxime Derivatives: Historical Discovery, Synthesis Pathways, and Pharmaceutical Applications

Executive Summary

Acetamidoxime ( CH3​C(=NOH)NH2​ ) and its derivatives represent a critical class of organic building blocks characterized by the presence of both amide and oxime functionalities. Originally discovered in the late 19th century, these compounds have evolved from basic coordination chemistry ligands to highly sophisticated pharmaceutical intermediates and prodrugs. This whitepaper provides an in-depth technical analysis of the historical discovery, mechanistic synthesis pathways, and modern derivatization protocols of acetamidoxime, engineered specifically for researchers and drug development professionals.

Historical Discovery and Evolution

The foundational chemistry of oximes was established in the 19th century by pioneering organic chemists such as Victor Meyer, who demonstrated that oximes arise from the condensation of carbonyl compounds with hydroxylamine[1]. The specific identification and structural elucidation of the amidoxime class were first achieved by Ferdinand Tiemann in 1884[2].

Historically, the synthesis of acetamidoxime was achieved via the nucleophilic addition of hydroxylamine to acetonitrile[3]. This reaction pathway conceptually aligned with the broader 19th-century movement of synthesizing complex organic functional groups from simpler precursors, a paradigm shift initiated by Friedrich Wöhler's synthesis of urea[1]. Over the decades, the utility of acetamidoxime expanded from simple metal complexation to the synthesis of biologically active heterocycles, fundamentally shaping modern medicinal chemistry[1].

Mechanistic Pathways of Synthesis

The synthesis of acetamidoxime is driven by the electrophilic nature of the nitrile carbon and the strong nucleophilicity of the hydroxylamine nitrogen. The standard modern methodology involves the direct attack of hydroxylamine on acetonitrile[3].

Causality in Reagent Selection

Traditionally, hydroxylamine hydrochloride ( NH2​OH⋅HCl ) was used in conjunction with a base (such as sodium carbonate or triethylamine) to generate free hydroxylamine in situ[3]. However, this approach generates inorganic salt byproducts that complicate purification. Modern optimized protocols utilize a 50% aqueous solution of free hydroxylamine[4]. By eliminating the external base, the reaction becomes highly atom-economical and spontaneous, allowing the crystalline acetamidoxime product to precipitate directly out of the solution without ionic impurities[5].

Thermodynamic Stability

Understanding the tautomeric equilibrium of acetamidoxime is critical for predicting its reactivity and biological binding affinity. Theoretical calculations demonstrate that the Z-amidoxime tautomer is the most energetically stable configuration[3]. The relative energies of alternative tautomers dictate the structural conformation of the molecule in solution.

Table 1: Quantitative Data and Thermodynamic Stability of Acetamidoxime

Parameter	Value / Description
Primary Synthesis Route	Acetonitrile + Aqueous Hydroxylamine (50%)
Optimal Reaction Temperature	25°C (Ambient) to 80°C (Reflux)
Typical Reaction Time	1 to 48 hours (substrate dependent)
Average Yield	70% – 98%
Melting Point (Purified)	136°C – 138°C
Most Stable Tautomer	Z-amidoxime
Energy Gap to Z-aminonitrone	+3.0 kcal/mol

| Energy Gap to E-amidoxime | +3.5 kcal/mol |

Pharmaceutical Applications: Prodrugs and Heterocycles

Acetamidoxime derivatives serve two primary functions in modern drug development:

1. Precursors for 1,2,4-Oxadiazoles: Acetamidoxime is a highly versatile reagent for constructing 1,2,4-oxadiazole derivatives, which are critical bioisosteres for amides and esters in drug discovery[6][7]. 2. Amidoxime Prodrug Strategy: Highly basic amidines (such as potent neuronal nitric oxide synthase (nNOS) inhibitors) are typically protonated at physiological pH (7.4), resulting in poor gastrointestinal absorption and low blood-brain barrier permeability[8]. Converting the amidine into an amidoxime introduces an electronegative oxygen atom, which drastically reduces the basicity and renders the molecule uncharged[8]. Once absorbed, the prodrug is bioconverted back into the active amidine by the mitochondrial amidoxime reducing component (mARC)[8].

Pharmacokinetic pathway of amidoxime prodrug absorption and mARC-mediated activation.

Experimental Protocols

The following self-validating protocols detail the synthesis of acetamidoxime and its subsequent derivatization. These methodologies are designed to maximize yield while preserving sensitive functional groups.

Protocol 1: Base-Free Synthesis of Acetamidoxime

Objective: Synthesize high-purity acetamidoxime without inorganic salt contamination.

• Reaction Setup: In a flask equipped with a magnetic stirrer, add 90 mL of a 50% by weight aqueous solution of hydroxylamine to 45 mL of high-purity acetonitrile[4].

• Execution: Stir the mixture continuously at 25°C for 24 hours[4]. The reaction proceeds spontaneously via nucleophilic addition.

• Isolation: As the reaction progresses, crystalline acetamidoxime will precipitate directly out of the aqueous solution[5]. Filter the crystalline product under a vacuum.

• Purification: Wash the isolated crystals with a non-polar solvent (e.g., perfluorohexane) to remove unreacted organic impurities[4][5]. Recrystallize from a suitable solvent to achieve a final melting point of 136°C–138°C[5].

Protocol 2: Room-Temperature Synthesis of 1,2,4-Oxadiazoles

Objective: Cyclize acetamidoxime into a 1,2,4-oxadiazole derivative without thermal degradation of thermosensitive scaffolds.

• O-Acylation: React the purified acetamidoxime with an acyl chloride or anhydride in anhydrous dichloromethane ( CH2​Cl2​ ) in the presence of triethylamine ( Et3​N ) to generate an O-acylamidoxime intermediate[6][9].

• Cyclocondensation: Isolate the O-acylamidoxime and dissolve it in dry tetrahydrofuran (THF). Treat the solution with 0.1–1.4 equivalents of tetrabutylammonium fluoride (TBAF)[6].

• Execution: Stir the reaction at room temperature for 1 to 16 hours. Causality Note: TBAF acts as a mild fluoride source that facilitates the cyclization at ambient temperatures, which is strictly required when handling complex, heat-sensitive pharmaceutical intermediates[6].

Experimental workflow for acetamidoxime synthesis and 1,2,4-oxadiazole derivatization.

References

• Buy Acetamidoxime (EVT-336842) | 22059-22-9 - EvitaChem, EvitaChem,
• Buy Acetamidoxime | 22059-22-9 - Smolecule, Smolecule,
• Optimizing reaction conditions for the synthesis of amidoximes
• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors, PMC / NIH,
• Synthesis of amidoximes using an efficient and rapid ultrasound method, ResearchG
• WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles, Google P
• Formation of Aromatic Amidoximes with Hydroxylamine using Microreactor Technology, ACS Public
• Amidoximes as intermediates for the synthesis of potential drugs, Univerzita Karlova,
• A Novel Prodrug of a nNOS Inhibitor with Improved Pharmacokinetic Potential, PMC / NIH,

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Protocols & Analytical Methods

Step-by-step preparation of N-Hydroxyacetamidine from acetonitrile and hydroxylamine

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Protocol & Mechanistic Guide

Executive Summary

N-Hydroxyacetamidine (commonly known as acetamidoxime) is a highly versatile amidoxime building block used extensively in the synthesis of heterocycles, pharmaceutical intermediates, and chelating polymers[1]. As a Senior Application Scientist, I have designed this guide to move beyond basic procedural lists. Here, we dissect the causality behind two distinct synthetic routes: the modern Aqueous Free-Base Route (optimized for high purity and scalability) and the traditional Hydrochloride Salt Route (optimized for anhydrous environments and maximum yield).

By understanding the thermodynamic drivers and solubility limits of these reactions, researchers can achieve highly reproducible, self-validating syntheses.

Mechanistic Principles & Strategic Route Selection

The core reaction relies on the nucleophilic addition of hydroxylamine to the electrophilic nitrile carbon of acetonitrile. The unshared electron pair on the nitrogen of hydroxylamine attacks the nitrile, forming an intermediate that rapidly undergoes proton transfer (tautomerization) to yield the amidoxime. Structurally, the resulting product predominantly adopts the Z-isomer conformation, which serves as the thermodynamic sink for the reaction[2].

Strategic Route Comparison

The choice of reagents dictates the purification strategy. Using hydroxylamine hydrochloride requires an in-situ neutralization step with a base (e.g., sodium ethoxide), which generates inorganic salt byproducts (NaCl) and necessitates chromatographic purification[3]. Conversely, utilizing a 50% aqueous hydroxylamine free-base solution eliminates ionic contaminants, allowing the product to spontaneously crystallize from the reaction matrix[2][4].

Table 1: Comparison of Synthetic Strategies

Parameter	Protocol A: Aqueous Free-Base Method	Protocol B: Hydrochloride Salt Method
Primary Reagents	50% aq. NH2​OH , Acetonitrile	NH2​OH⋅HCl , NaOEt, Acetonitrile
Reaction Conditions	25 °C (Ambient) for 24 hours	40 °C (Mild Heating) for 48 hours
Purification Strategy	Direct Filtration & Recrystallization	Silica Gel Column Chromatography
Expected Yield	~56% (Mass lost to aqueous solubility)	~81% (Higher recovery via extraction)
Mechanistic Advantage	Zero inorganic salts; highly scalable	Tolerates anhydrous requirements

Reaction Workflow Visualization

The following diagram illustrates the pathway for the preferred Aqueous Free-Base synthesis, highlighting the phase changes that serve as visual validation markers during the reaction.

Workflow for the aqueous free-base synthesis of N-hydroxyacetamidine.

Detailed Experimental Protocols

Protocol A: Aqueous Free-Base Route (High Purity)

This method is highly recommended for applications requiring strict avoidance of ionic contaminants. The protocol leverages the solubility limits of acetamidoxime in water to force spontaneous crystallization[2][4].

Materials:

• High-purity Acetonitrile: 45 mL

• Hydroxylamine (50% w/w aqueous solution): 90 mL

• Perfluorohexane (for recrystallization)

Step-by-Step Methodology:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, add 90 mL of the 50% aqueous hydroxylamine solution.

• Reagent Addition: Slowly add 45 mL of high-purity acetonitrile to the flask. Causality Note: The reaction is slightly exothermic; slow addition prevents localized heating that could degrade the hydroxylamine.

• Execution: Stir the mixture at 25 °C (ambient temperature) for 24 hours.

• Self-Validation Checkpoint (Phase Change): At approximately 12–16 hours, the clear solution will begin to turn cloudy. This is a self-validating indicator that the nucleophilic addition is successful and the newly formed N-hydroxyacetamidine has exceeded its aqueous solubility threshold[4][5].

• Isolation: After 24 hours, filter the resulting crystalline suspension through a Büchner funnel. Wash the filter cake with a small volume of ice-cold water to remove residual unreacted hydroxylamine.

• Purification: Dissolve the crude crystals in hot perfluorohexane. Causality Note: Perfluorohexane is a highly non-polar, inert fluorocarbon. Because acetamidoxime is polar, it exhibits a sharp solubility curve in this solvent—dissolving only at high temperatures and crashing out completely upon cooling, preventing the formation of hydrogen-bonded solvates.

• Final Recovery: Allow the solution to cool overnight at ambient temperature. Filter the recrystallized product and dry under vacuum.

Protocol B: Hydrochloride Salt Route (High Yield)

Use this route when maximum yield is required, or when the presence of water (from the 50% aq. solution) is detrimental to downstream one-pot processes[3].

Materials:

• Acetonitrile: 13.8 g

• Hydroxylamine hydrochloride: 35.0 g (0.5 mol)

• Sodium ethoxide solution (21% v/v in ethanol): 324 mL

• Ethanol: 200 mL

Step-by-Step Methodology:

• Free-Base Generation: Dissolve 35.0 g of hydroxylamine hydrochloride in 200 mL of ethanol. Add a catalytic amount of phenolphthalein (0.05 g) as a visual indicator.

• Neutralization: Slowly add 324 mL of the sodium ethoxide solution over a period of 1 hour.

  • Self-Validation Checkpoint: The precipitation of sodium chloride (NaCl) serves as visual confirmation that the hydrochloride salt is being successfully deprotonated to yield the reactive free base[3].

• Reaction: Stir the neutralized mixture for 3 hours. Add 13.8 g of acetonitrile.

• Thermal Activation: Stir at room temperature for 2 hours, then elevate the temperature to 40 °C and heat for 48 hours.

• Work-up: Cool the mixture to room temperature and filter off the inorganic NaCl salts. Concentrate the filtrate under reduced pressure to remove the ethanol.

• Chromatography: Dissolve the crude residue in methanol, adsorb onto silica gel, and purify via column chromatography using a 9:1 Dichloromethane:Methanol eluent system.

Analytical Validation & Data Interpretation

To ensure the integrity of the synthesized N-hydroxyacetamidine, validate the product against the following analytical benchmarks. A depressed melting point is the most immediate indicator of residual water or incomplete conversion.

Table 2: Analytical Characterization Benchmarks

Analytical Method	Expected Signal / Result	Structural Assignment / Interpretation
Melting Point	136–138 °C[2][4]	Confirms high-purity crystalline product.
1H NMR (d6-DMSO)	δ = 1.60 ppm (3H, s)[3]	Corresponds to the methyl group ( −CH3​ ).
1H NMR (d6-DMSO)	δ = 5.33 - 5.35 ppm (2H, br)[1][3]	Corresponds to the primary amine protons ( −NH2​ ).
1H NMR (d6-DMSO)	δ = 8.65 - 8.70 ppm (1H, s)[1][3]	Corresponds to the oxime hydroxyl proton ( −OH ).

Safety & Handling Guidelines

• Hydroxylamine Instability: Hydroxylamine free base is thermodynamically unstable and can be explosive at high concentrations or elevated temperatures. Never attempt to concentrate the 50% aqueous solution further. Avoid contact with transition metals (e.g., iron, copper), which catalyze its violent decomposition.

• Toxicity: Acetonitrile is toxic and a respiratory irritant. All reactions and solvent evaporations must be conducted inside a certified chemical fume hood.

References

• Benchchem - Optimizing reaction conditions for the synthesis of amidoximes from nitriles.
• ChemicalBook - N-Hydroxyacetamidine | 22059-22-9.
• Smolecule - Buy Acetamidoxime | 22059-22-9.
• ACS Publications (Industrial & Engineering Chemistry Research) - Cyclic Imide Dioximes: Formation and Hydrolytic Stability.
• US Patent 6166254A - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles.

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• 2. Buy Acetamidoxime | 22059-22-9 [smolecule.com]
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• 5. pdf.benchchem.com [pdf.benchchem.com]

Application Note: N-Hydroxyacetamidine in the Synthesis of Pharmaceutical Intermediates

Introduction

N-Hydroxyacetamidine (commonly known as acetamidoxime) is a highly versatile, bifunctional building block widely utilized in medicinal chemistry and pharmaceutical intermediate synthesis[1]. Featuring both a nucleophilic sp² nitrogen and a nucleophilic oxygen atom, it serves as a premier reagent for the construction of nitrogen-containing heterocycles, most notably 1,2,4-oxadiazoles[1]. The 1,2,4-oxadiazole ring is a privileged scaffold in modern drug discovery, acting as a metabolically stable bioisostere for carboxylic acids, esters, and amides[2]. This application note details the mechanistic principles, optimized reaction conditions, and validated protocols for utilizing N-hydroxyacetamidine in the synthesis of critical active pharmaceutical ingredients (APIs).

Mechanistic Principles & Causality

The synthesis of 3-methyl-1,2,4-oxadiazoles from N-hydroxyacetamidine typically proceeds via a two-step O-acylation/cyclocondensation pathway[3].

• O-Acylation : The reaction initiates with the activation of a carboxylic acid using a coupling agent (e.g., CDI, EDCI, or T3P) or via an acyl chloride/chloroformate[3][4]. The highly nucleophilic oxygen of the amidoxime attacks the activated carbonyl, forming an O-acyl amidoxime intermediate[4][5]. The choice of base (e.g., DIPEA, TEA) is critical to neutralize the acid generated and maintain the amidoxime in its reactive, non-protonated state.

• Cyclocondensation : The intermediate undergoes intramolecular cyclization driven by the nucleophilic attack of the amidoxime nitrogen onto the carbonyl carbon, followed by the elimination of water (dehydration) to achieve aromaticity[1][5]. Because this step requires overcoming a significant energy barrier, it is traditionally driven by thermal heating (80–110 °C)[1]. However, recent advances demonstrate that specific bases, such as TBAF or Cs₂CO₃, can promote this cyclization at room temperature by enhancing the nucleophilicity of the nitrogen[3].

Mechanism of 1,2,4-oxadiazole formation via O-acylation and cyclization.

Pharmaceutical Applications & Case Studies

The utility of N-hydroxyacetamidine is highlighted by its role in synthesizing several marketed drugs and clinical candidates:

• Ataluren (PTC124) : A nonsense mutation suppressor used for Duchenne muscular dystrophy. Its core 1,2,4-oxadiazole ring is synthesized via the coupling of a fluorinated benzoic acid derivative with an amidoxime[3][6].

• Kappa Opioid Receptor (KOR) Antagonists : N-hydroxyacetamidine is used to synthesize 3-methyl-1,2,4-oxadiazole intermediates via coupling-cyclization with carboxylic acids, which are then elaborated into potent KOR antagonists for central nervous system disorders[7].

• Axl Kinase Inhibitors : 1,2,4-oxadiazole intermediates derived from N-hydroxyacetamidine are crucial in the structure-based design of Axl inhibitors for oncology applications[8].

Optimization of Coupling & Cyclization Conditions

The selection of the coupling agent dictates the reaction's efficiency, impurity profile, and scalability. The table below summarizes the quantitative and qualitative data for common activation strategies.

Coupling Agent	Typical Solvent	Cyclization Temp	Yield Range	Causality & Experimental Insights
EDCI / HOBt	DMF, 1,4-Dioxane	90–110 °C	70–90%	HOBt suppresses epimerization. Byproducts are water-soluble, allowing for a self-validating, simple aqueous workup[7].
T3P (Propylphosphonic anhydride)	EtOAc, DMF	80–100 °C	75–95%	Exceptional for direct conversion. High yields due to the excellent leaving group ability of the phosphonate[9].
CDI (Carbonyldiimidazole)	DMSO, DMF	80–110 °C	60–85%	Cost-effective. Generates CO₂ (visual confirmation of activation) and imidazole. Requires higher temperatures for cyclization[3].
Ethyl Chloroformate	THF, DMA	RT to Reflux	65–85%	Highly reactive. Ideal for synthesizing 1,2,4-oxadiazol-5-ones. Base-mediated cyclization can occur at lower temperatures[2].

Validated Experimental Protocols

Step-by-step workflow for the one-pot synthesis of 1,2,4-oxadiazoles.

Protocol A: One-Pot Synthesis of 3-Methyl-5-Substituted-1,2,4-Oxadiazoles

This protocol utilizes a one-pot activation-acylation-cyclization sequence, minimizing intermediate isolation and maximizing throughput.

• Activation : In an oven-dried round-bottom flask under nitrogen, dissolve the carboxylic acid (1.0 mmol) in anhydrous 1,4-dioxane or DMF (5.0 mL). Add DIPEA (3.0 mmol) and the coupling agent (e.g., EDCI 1.5 mmol + HOBt 1.5 mmol, or T3P 1.5 mmol)[7][9]. Stir at room temperature for 30 minutes.

  • Causality: Anhydrous conditions prevent the competitive hydrolysis of the activated ester, while DIPEA neutralizes the system, keeping the incoming amidoxime in its active, non-protonated state.

• O-Acylation : Add N-hydroxyacetamidine (1.2 mmol) to the reaction mixture[7]. Stir at room temperature for 2–4 hours.

  • Self-Validation Step: Monitor via TLC (e.g., 50% EtOAc/Hexane). The consumption of the starting acid and the appearance of a highly polar spot indicates successful O-acyl amidoxime formation. The oxygen atom of the amidoxime acts as the primary nucleophile here due to its higher electron density compared to the sp² nitrogen[1].

• Cyclization : Attach a reflux condenser and heat the mixture to 100–110 °C for 3–12 hours[1][7].

  • Self-Validation Step: TLC will show the conversion of the polar intermediate into a significantly less polar product (the oxadiazole).

  • Causality: The elevated temperature provides the necessary activation energy for the less nucleophilic nitrogen to attack the carbonyl carbon, driving the dehydration and subsequent aromatization of the ring[1][7].

• Workup : Cool to room temperature and dilute with EtOAc (20 mL)[1]. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2 × 10 mL), 0.5 N HCl (10 mL), and brine (10 mL) to remove DMF, unreacted amidoxime, and coupling byproducts[10].

• Purification : Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure[7]. Purify via silica gel chromatography if necessary.

Protocol B: Synthesis of 3-Methyl-2H-1,2,4-oxadiazol-5-one via Ethyl Chloroformate

This method is tailored for constructing the oxadiazol-5-one scaffold, a specific bioisostere for carboxylic acids[2].

• Preparation : In a dry flask equipped with a dropping funnel, dissolve N-hydroxyacetamidine (1.0 mmol) in anhydrous THF (5.0 mL)[2].

• Base Addition : Cool the solution to 0 °C using an ice bath. Add triethylamine (1.1 mmol)[2].

• Acylation : Add ethyl chloroformate (1.05 mmol) dropwise over 15 minutes, strictly maintaining the temperature at 0 °C.

  • Causality: Temperature control is vital to prevent uncontrolled exothermic side reactions and ensure regioselective O-acylation[2].

• Intermediate Formation : Allow the mixture to warm to room temperature and stir for 2–4 hours until TLC confirms the consumption of N-hydroxyacetamidine[2].

• Cyclization : Add potassium carbonate (1.5 mmol) and stir at room temperature overnight, or heat to reflux for 2–6 hours[2].

• Workup : Filter the reaction mixture to remove precipitated salts (KCl/TEA·HCl). Concentrate the filtrate under reduced pressure to yield the crude 3-methyl-2H-1,2,4-oxadiazol-5-one, which can be recrystallized from methanol[2][4].

References

• One-Pot Synthesis Protocol for 3-Methyl-2H-1,2,4-oxadiazol-5-one. Benchchem. 2

• Room Temperature Synthesis of Bioactive 1,2,4-Oxadiazoles. PMC (NIH). 3

• 1,2,4-Oxadiazole Synthesis Overview. Scribd.4

• Comprehensive Application Notes and Protocols: Acetamidoxime as Versatile Reagent for Heterocyclic Compound Synthesis. Smolecule. 1

• Synthesis of 1,2,4-Oxadiazoles (A Review). ResearchGate. 5

• Design and Synthesis of a Novel and Selective Kappa Opioid Receptor (KOR) Antagonist (BTRX-335140). PMC (NIH). 7

• Structure-based discovery of potent inhibitors of Axl: design, synthesis, and biological evaluation. PMC (NIH). 8

• Heterobicyclic metalloprotease inhibitors (US20070155738A1). Google Patents. 10

• 1,2,4-Oxadiazole: A Brief Review from the Literature About the Synthesis and Pharmacological Applications. ResearchGate. 9

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• 6. researchgate.net [researchgate.net]
• 7. Design and Synthesis of a Novel and Selective Kappa Opioid Receptor (KOR) Antagonist (BTRX-335140) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structure-based discovery of potent inhibitors of Axl: design, synthesis, and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. US20070155738A1 - Heterobicyclic metalloprotease inhibitors - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: N-Hydroxyacetamidine Synthesis &amp; Optimization

Welcome to the Technical Support Center for the synthesis of N-Hydroxyacetamidine (Acetamidoxime). As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we dissect the thermodynamic and kinetic principles governing amidoxime synthesis to help you troubleshoot low yields, eliminate side reactions, and streamline your purification workflows.

Mechanistic Workflow: Synthesis & Optimization

The synthesis of N-hydroxyacetamidine relies on the nucleophilic attack of hydroxylamine on the electrophilic carbon of acetonitrile. The choice of reagents fundamentally alters the reaction's trajectory, purity, and yield.

Fig 1. Mechanistic workflow comparing aqueous base vs. hydrochloride salt synthesis routes.

Comparative Data: Method Evaluation

Understanding the operational differences between the two primary synthetic routes is critical for scaling and optimizing your yield.

Parameter	Optimized Aqueous Free-Base Method	Traditional Hydrochloride Salt Method
Reagents	Acetonitrile, 50% Aq. NH₂OH	Acetonitrile, NH₂OH·HCl, Na₂CO₃, EtOH
Reaction Temperature	Ambient (25°C)	Reflux (60–80°C)
Reaction Time	~24 hours	1 to 48 hours
Inorganic Salts Generated	None	NaCl, NaHCO₃ / CO₂
Primary Workup	Direct filtration & recrystallization	Salt filtration, solvent evaporation, chromatography
Typical Yield	56% – 80%	Variable (Prone to workup losses)
Product Purity	High (Avoids ionic contamination)	Moderate (Requires extensive purification)

Validated Experimental Protocols

Protocol A: Optimized Aqueous Free-Base Synthesis (Recommended)

This method is highly recommended as it avoids the generation of inorganic salts, simplifying downstream purification and preventing the highly polar amidoxime product from being lost during aqueous workups.

• Reaction Setup: To a flask equipped with a magnetic stirrer, add 90 mL of a 50% (w/w) aqueous solution of hydroxylamine base.

• Reagent Addition: Slowly add 45 mL of high-purity acetonitrile to the aqueous hydroxylamine.

• Execution: Stir the mixture continuously at 25°C for approximately 24 hours. The reaction is spontaneous and requires no external heating[1].

• Isolation: As the reaction progresses, crystalline N-hydroxyacetamidine will separate from the solution. Filter the solid crystals[2].

• Purification: Dissolve the crude crystals in a non-polar solvent such as perfluorohexane by gentle heating. Allow the solution to cool overnight at ambient temperature to induce recrystallization. Filter and wash the purified crystals (Typical melting point: 136–138°C)[2].

Protocol B: Traditional Hydrochloride Salt Synthesis

Use this method only if aqueous hydroxylamine base is unavailable or incompatible with specific downstream in situ coupling requirements.

• Reaction Setup: Dissolve the nitrile substrate (1.0 eq) in a protic solvent such as ethanol.

• Reagent Addition: Add hydroxylamine hydrochloride (1.5 eq) and a base such as sodium carbonate (2.0 eq) to the solution[3].

• Execution: Stir the mixture at room temperature or heat to reflux (60–80°C). Monitor reaction progress via TLC or LC-MS (typically 1–48 hours)[3].

• Workup: Cool the mixture to room temperature and filter off the precipitated inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product via recrystallization (e.g., from ethyl acetate/hexane) or silica gel column chromatography[3].

Troubleshooting FAQs

Q1: Why is my conversion rate low when using the traditional hydroxylamine hydrochloride method? A1: Conversion rates in the traditional method are heavily dependent on the in situ generation of the free hydroxylamine base. The nucleophilicity of the hydroxylamine nitrogen is pH-dependent. If the base (e.g., Na₂CO₃) is insufficient to fully deprotonate the hydrochloride salt, the concentration of the active nucleophile remains low, stalling the attack on the nitrile carbon[3]. Actionable Fix: Ensure a strict stoichiometric excess of base (e.g., 2.0 eq). Alternatively, transition to the 1[1], which bypasses deprotonation entirely and drives spontaneous, high-yield conversion at ambient temperatures.

Q2: My product is precipitating as an oil rather than forming crystals. How do I induce crystallization? A2: N-Hydroxyacetamidine is highly soluble in polar solvents. When residual water or unreacted acetonitrile is present in excess, the product can supersaturate and "oil out" rather than forming a stable crystal lattice[3]. Actionable Fix: If oiling occurs, remove all volatiles under reduced pressure. Extract the oily residue with a non-polar solvent like perfluorohexane or an ethyl acetate/hexane gradient. These solvents selectively dissolve the amidoxime upon heating and promote proper lattice formation upon slow cooling[2].

Q3: How can I minimize the formation of amide side-products? A3: Amide side-products typically form through two competing pathways: the thermodynamic hydration of the nitrile at elevated temperatures, or competitive nucleophilic attack by the oxygen atom of hydroxylamine[3]. Actionable Fix: Temperature control is critical. While refluxing accelerates the hydrochloride method, it also provides the activation energy for side reactions. Utilizing the aqueous free-base method at a strictly controlled 25°C significantly suppresses these thermodynamic side reactions, improving overall chemoselectivity[2].

Q4: Does the synthesis produce a mixture of isomers, and will this affect my downstream yields? A4: The synthesis of N-hydroxyacetamidine can theoretically produce both E and Z isomers. However, structural and computational analyses confirm that the Z-isomer is the4[4] (with a relative energy advantage of ~3.0 kcal/mol over other tautomers). Actionable Fix: No chromatographic separation of isomers is required. The spontaneous crystallization process selectively isolates the stable Z-isomer, which is optimal for downstream applications such as nitric oxide (NO) donor development[1].

References

• Smolecule Technical Support Team. Synthesis of Acetamidoxime. Smolecule. 1

• Google Patents. WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles.2

• BenchChem. Optimizing reaction conditions for the synthesis of amidoximes from nitriles.3

• PMC / NIH. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors.4

Sources

• 1. Buy Acetamidoxime | 22059-22-9 [smolecule.com]
• 2. WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: N-Hydroxyacetamidine Stability and Degradation

Welcome to the technical support resource for N-Hydroxyacetamidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, experience-driven insights into the handling, storage, and troubleshooting of N-Hydroxyacetamidine, with a focus on preventing and understanding its thermal degradation.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: I've observed a discoloration or change in the physical appearance of my N-Hydroxyacetamidine solid during storage. What could be the cause?

Answer:

Changes in the physical appearance of N-Hydroxyacetamidine, such as discoloration (e.g., turning from white/off-white to yellow or brown), are often the first indicators of chemical degradation.[1] This is primarily attributed to thermal stress, although other factors like exposure to light, humidity, and atmospheric oxygen can also contribute to or accelerate the degradation process.[1][2]

The core of the issue lies in the inherent chemical stability of the molecule. Elevated temperatures provide the necessary energy to initiate decomposition reactions. Even storage at what might be considered "room temperature" can be problematic if not properly controlled, as temperature fluctuations can have a cumulative effect over time.

FAQ 2: What are the primary degradation pathways for N-Hydroxyacetamidine under thermal stress?

Answer:

While specific, detailed mechanistic studies on the thermal degradation of N-Hydroxyacetamidine are not extensively published in readily available literature, we can infer likely pathways based on the functional groups present in the molecule (an amidine and a hydroxylamine). A probable primary degradation pathway involves a dehydration reaction, similar to what is observed in related compounds like N-hydroxyacetaminophen.[3] This initial dehydration could lead to the formation of a reactive intermediate, which then participates in more complex subsequent reactions.

It is also plausible that oxidation and hydrolysis contribute to the degradation profile, especially if the compound is not stored under an inert atmosphere or in a dry environment.[1][4] These pathways can lead to a variety of degradation products.

Below is a simplified, hypothetical representation of a potential initial degradation step:

Caption: Hypothetical initial thermal degradation pathway of N-Hydroxyacetamidine.

FAQ 3: What are the ideal storage conditions to minimize thermal degradation of N-Hydroxyacetamidine?

Answer:

To ensure the long-term stability of N-Hydroxyacetamidine, it is crucial to adhere to strict storage protocols that mitigate the impact of heat, light, and moisture.

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool and dry place.[5] Room temperature, sealed in a dry environment is also suggested.	Lower temperatures reduce the kinetic energy of the molecules, slowing down the rate of degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	This minimizes the risk of oxidative degradation.[1]
Light	Keep in a dark place.[6] Use amber vials or store in a light-blocking container.	Protects the compound from photolytic degradation.[1][7]
Container	Use a tightly sealed container.[8][9]	Prevents exposure to atmospheric moisture, which can lead to hydrolysis.[1]

Key takeaway: A multi-faceted approach to storage is essential. Simply controlling one parameter, like temperature, may not be sufficient if others, like exposure to air and light, are neglected.

FAQ 4: My experiment is yielding inconsistent results. How can I verify the purity of my N-Hydroxyacetamidine and check for degradation?

Answer:

Inconsistent experimental outcomes are a common consequence of using a degraded starting material. To assess the purity of your N-Hydroxyacetamidine, a stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) is a widely used and effective technique for this purpose.[10]

Experimental Protocol: Purity Assessment by HPLC

This is a general guideline. The specific column, mobile phase, and gradient may need to be optimized for your particular instrument and potential degradation products.

• Sample Preparation:

  • Accurately weigh a small amount of your N-Hydroxyacetamidine solid.

  • Dissolve it in a suitable solvent (e.g., a mixture of water and acetonitrile or methanol) to a known concentration (e.g., 1 mg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A time-based gradient from high aqueous to high organic (e.g., start with 95% A, ramp to 95% B over 20 minutes).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where N-Hydroxyacetamidine has good absorbance (this may require a UV scan to determine the optimal wavelength).

  • Injection Volume: 10 µL.

• Data Analysis:

  • A pure sample should show a single major peak corresponding to N-Hydroxyacetamidine.

  • The presence of additional peaks, especially those that are not present in a freshly opened, high-purity standard, indicates the presence of degradation products.

  • The peak area percentage can be used to estimate the purity of your sample.

For a more in-depth structural elucidation of any observed degradation products, techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy would be necessary.[4]

Troubleshooting Guide: A Step-by-Step Approach

If you suspect thermal degradation of your N-Hydroxyacetamidine, follow this logical progression to diagnose and address the issue.

Caption: Troubleshooting workflow for suspected N-Hydroxyacetamidine degradation.

References

• Enamine. N-hydroxyacetamide Safety Data Sheet. [Link]

• Calder, I. C., Hart, S. J., Healey, K., & Ham, K. N. (1980). N-hydroxyacetaminophen: a postulated toxic metabolite of acetaminophen. Journal of Medicinal Chemistry, 23(4), 346–350. [Link]

• National Center for Biotechnology Information. (n.d.). N-Hydroxyacetamidine. PubChem. [Link]

• European Medicines Agency. (2023, July 13). Stability testing of existing active substances and related finished products. [Link]

• Lepaumier, H., Grimstvedt, A., Vernstad, K., Zahlsen, K., & Svendsen, H. F. (2011). Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol. Industrial & Engineering Chemistry Research, 50(17), 9997–10005. [Link]

• Centers for Disease Control and Prevention. (n.d.). NIOSH Manual of Analytical Methods (NMAM) 5th Edition. [Link]

• S. Asharani, S. S. Kumar. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 140-147. [Link]

• Neu, V., Bielow, C., Schneider, P., Reinert, K., Stuppner, H., & Huber, C. G. (2013). Investigation of reaction mechanisms of drug degradation in the solid state: a kinetic study implementing ultrahigh-performance liquid chromatography and high-resolution mass spectrometry for thermally stressed thyroxine. Analytical chemistry, 85(4), 2385–2390. [Link]

• Patel, Y., Shah, N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(2), 38231-38235. [Link]

• U.S. Environmental Protection Agency. (2025, September 2). CWA Analytical Methods: Contaminants of Emerging Concern. [Link]

• Bajaj, S., Singla, D., & Sakhuja, N. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science, 2(3), 129-138. [Link]

• de Souza, A. R., Pereira, F. C., de Souza, P. C., de Oliveira, A. H., de Freitas, R. P., & da Silva, J. G. (2021). Thermal Stability Kinetics and Shelf Life Estimation of the Redox-Active Therapeutic and Mimic of Superoxide Dismutase Enzyme, Mn(III) meso-Tetrakis(N-ethylpyridinium-2-yl)porphyrin Chloride (MnTE-2-PyPCl5, BMX-010). Pharmaceutics, 13(10), 1587. [Link]

• Dinu-Pîrvu, V., & Andrieş, A. (2012). thermal degradation study of some local anesthetic drugs. Farmacia, 60(2), 255-264. [Link]

• Stolarczyk, B., Apola, A., Jabłońska, P., Marć, M., & Krzek, J. (2024). Study of the Acidic, Basic, and Thermal Degradation Kinetics of Three Antihypertensive Drugs—Individually and in Combination. Molecules, 29(21), 5029. [Link]

Sources

• 1. jddtonline.info [jddtonline.info]
• 2. Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. N-hydroxyacetaminophen: a postulated toxic metabolite of acetaminophen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigation of reaction mechanisms of drug degradation in the solid state: a kinetic study implementing ultrahigh-performance liquid chromatography and high-resolution mass spectrometry for thermally stressed thyroxine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. N'-Hydroxyacetimidamide | 22059-22-9 [sigmaaldrich.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemicalbook.com [chemicalbook.com]
• 9. enamine.enamine.net [enamine.enamine.net]
• 10. biomedres.us [biomedres.us]

Optimizing reaction conditions for N-Hydroxyacetamidine cross-coupling

Welcome to the Application Scientist Support Center for N-Hydroxyacetamidine (acetamidoxime) chemistry. Because N-hydroxyacetamidine is an ambidentate nucleophile (containing both reactive nitrogen and oxygen centers) and a potent metal chelator, it presents unique challenges in cross-coupling and cyclization workflows.

This guide provides mechanistic troubleshooting, validated protocols, and structural diagnostics to help you overcome catalyst poisoning, poor regioselectivity, and stalled cyclizations.

Diagnostic Workflow for Amidoxime Reactions

Before adjusting your reaction conditions, use the decision tree below to identify the root cause of your experimental failure.

Figure 1: Diagnostic decision tree for troubleshooting N-hydroxyacetamidine reactions.

Frequently Asked Questions (Troubleshooting)

Q1: My Palladium-catalyzed cross-coupling with N-hydroxyacetamidine is yielding <10% product and precipitating palladium black. What is happening?

The Causality: N-hydroxyacetamidine is a bidentate ligand. In fact, poly(amidoxime) resins are so effective at metal chelation that they are used industrially to extract uranium from seawater and to support heterogeneous Pd nanoparticles[1]. In a homogeneous reaction, free N-hydroxyacetamidine outcompetes your phosphine ligand, forming a stable, catalytically inactive Pd(II) or Cu(II) chelate. This stalls the oxidative addition/reductive elimination cycle and leads to catalyst degradation (palladium black). The Solution:

• Switch to Transition-Metal-Free Conditions: Use diaryliodonium salts instead of aryl halides. This bypasses the need for metal catalysts entirely[2].

• Use Highly Hindered Ligands: If Pd is strictly required, use bulky, highly coordinating biaryl phosphine ligands (like XPhos or BrettPhos) at a higher ligand-to-palladium ratio (e.g., 3:1) to prevent the amidoxime from displacing the ligand.

Q2: I am getting a mixture of O-arylated and N-arylated products. How do I control the regioselectivity?

The Causality: The selectivity between the hydroxyl (-OH) and the amino (-NH2) groups depends entirely on the pKa of the reaction environment and the nature of the electrophile. The -OH group is more acidic. The Solution:

• For exclusive O-arylation: Use mild, weak bases (e.g., K2​CO3​ or NaHCO3​ ) or base-free conditions with diaryliodonium salts. Under these conditions, the oxygen acts as the primary nucleophile[3].

• For N-arylation: You must use strong bases (e.g., NaOtBu ) in combination with specific Pd-catalyst systems that direct coupling to the nitrogen, though O-protection (e.g., using O-benzyl acetamidoxime) is often the most reliable workaround.

Q3: I am trying to synthesize a 3-methyl-1,2,4-oxadiazole by coupling N-hydroxyacetamidine with a carboxylic acid, but my LC-MS shows a major peak that is +18 Da higher than my target.

The Causality: Your reaction has stalled at the O-acyl amidoxime intermediate. While the initial amide coupling (using EDCI/HOBt or an acyl chloride) occurs readily at room temperature, the subsequent intramolecular dehydration (loss of H2​O , mass = 18 Da) to close the 1,2,4-oxadiazole ring is highly endothermic[4]. The Solution: The cyclization requires thermal driving force. After the initial coupling step is verified by LC-MS, heat the reaction mixture to 80–110 °C in a high-boiling solvent (like dioxane, DMF, or pyridine) for 3–12 hours.

Mechanistic Pathway: Regioselectivity & Cyclization

Figure 2: Divergent mechanistic pathways of N-hydroxyacetamidine.

Reaction Condition Matrix

Use this data table to benchmark your experimental parameters against field-proven standards.

Target Scaffold	Reagents / Catalyst	Base	Solvent	Temp	Key Challenge Overcome
O-Aryl Amidoxime	Diaryliodonium salt ( Ar2​I+X− )	None or NaHCO3​	THF or Toluene	40–80 °C	Avoids metal catalyst poisoning; highly O-selective.
N-Aryl Amidoxime	Ar-Br, Pd2​(dba)3​ , XPhos	Cs2​CO3​ or NaOtBu	1,4-Dioxane	90–100 °C	XPhos prevents amidoxime from chelating Pd.
1,2,4-Oxadiazole	R-COOH, EDCI, HOBt	DIPEA	DMF or Pyridine	110 °C	High heat overcomes the endothermic dehydration step.

Self-Validating Experimental Protocols

Protocol A: Transition-Metal-Free O-Arylation

This protocol utilizes diaryliodonium salts to bypass catalyst poisoning, ensuring exclusive O-arylation[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried vial, add N-hydroxyacetamidine (1.0 equiv) and the target diaryliodonium triflate (1.2 equiv).

• Solvation: Suspend the reagents in anhydrous THF (0.1 M concentration).

• Base Addition (Optional but recommended for electron-poor substrates): Add NaHCO3​ (1.5 equiv). Self-Validation Check: The suspension should remain heterogeneous.

• Reaction: Stir at 60 °C for 2–4 hours.

• Validation: Monitor by TLC (Hexanes/EtOAc). The highly polar N-hydroxyacetamidine (baseline) will convert to a significantly less polar spot (O-aryl product).

• Workup: Quench with water, extract with EtOAc, and wash with brine. The byproduct is an iodoarene, which can be easily separated via silica gel chromatography.

Protocol B: One-Pot Synthesis of 3-Methyl-1,2,4-Oxadiazoles

This protocol ensures complete cyclization by utilizing a two-stage temperature ramp[4].

Step-by-Step Methodology:

• Activation: Dissolve your target carboxylic acid (1.0 equiv) in anhydrous DMF. Add EDCI (1.2 equiv) and HOBt (1.2 equiv). Stir at room temperature for 30 minutes to form the active ester.

• Coupling: Add N-hydroxyacetamidine (1.1 equiv) and DIPEA (2.0 equiv). Stir at room temperature for 2 hours.

• Validation Check 1: Sample the reaction for LC-MS. You must observe the mass of the O-acyl intermediate ( [M+H]+=Target Mass+18 ). Do not proceed to heating until the starting carboxylic acid is fully consumed.

• Cyclization: Attach a reflux condenser and heat the reaction block to 110 °C for 4–6 hours.

• Validation Check 2: Re-sample for LC-MS. The +18 Da peak must completely disappear, replaced by the final 1,2,4-oxadiazole mass.

• Workup: Cool to room temperature, dilute with water to precipitate the product, or extract with EtOAc if it remains an oil.

References

• Aprile, S. et al. "1,2,4-Oxadiazole-Bearing Pyrazoles as Metabolically Stable Modulators of Store-Operated Calcium Entry." ACS Medicinal Chemistry Letters, 2021. 5

• Mo, F. et al. "One Base for Two Shots: Metal-Free Substituent-Controlled Synthesis of Two Kinds of Oxadiazine Derivatives from Alkynylbenziodoxolones and Amidoximes." The Journal of Organic Chemistry, 2019. 3

• "Iodoarene Activation: Take a Leap Forward toward Green and Sustainable Transformations." ACS Publications, 2025. 2

• "Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis." MDPI, 2025. 1

Sources

• 1. Emerging Trends in Palladium Nanoparticles: Sustainable Approaches for Enhanced Cross-Coupling Catalysis [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 1,2,4-Oxadiazole-Bearing Pyrazoles as Metabolically Stable Modulators of Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Solvent Optimization for N-Hydroxyacetamidine Crystallization &amp; Purification

Overview N-Hydroxyacetamidine (Acetamidoxime, CAS: 22059-22-9) is a highly versatile building block used extensively in the synthesis of heterocycles, such as 1,2,4-oxadiazoles, and various pharmaceutical prodrugs[1]. Because the molecule features both an oxime hydroxyl (-OH) and an amino (-NH2) group, it forms complex hydrogen-bonding networks[1]. Optimizing its crystallization and purification requires a precise understanding of solvent thermodynamics, metastable zone widths, and anti-solvent kinetics.

Section 1: Thermodynamic & Kinetic Principles of Solvent Selection (FAQ)

Q1: Why does N-Hydroxyacetamidine exhibit high solubility in polar protic solvents but crystallize well in fluorinated or non-polar anti-solvents? A1: Causality: The molecular structure of N-Hydroxyacetamidine acts as both a strong hydrogen bond donor and acceptor. This leads to high thermodynamic solubility in polar solvents like water, methanol, and tetrahydrofuran (THF)[1]. However, to drive supersaturation and induce crystallization without relying on evaporative methods (which can degrade the compound), an anti-solvent must be introduced. Non-polar or fluorinated solvents, such as perfluorohexane or hexane, disrupt the bulk solvent's solvation shell without interacting with the amidoxime's hydrogen-bonding network. This sharply decreases the solubility limit and forces the compound out of solution[1][2].

Q2: How do I select the optimal solvent system to prevent "oiling out" (liquid-liquid phase separation) during cooling crystallization? A2: Causality: Oiling out occurs when the cooling trajectory crosses the binodal (liquid-liquid coexistence) curve before hitting the solubility curve. This results in an amorphous, impurity-rich oil rather than a pure crystalline solid. It is typically caused by using a solvent system where the solute has a very high solubility at elevated temperatures but experiences a sharp drop-off upon cooling, combined with a high energy barrier for primary nucleation. Solution: Shift the metastable zone by using a binary co-solvent system. For N-Hydroxyacetamidine, a mixture of acetonitrile (primary solvent) and perfluorohexane (anti-solvent) provides a controlled supersaturation gradient[2]. Alternatively, seeding the solution just above the cloud point bypasses the energy barrier for primary nucleation, ensuring crystal growth outcompetes phase separation.

Caption: Logical decision tree for troubleshooting liquid-liquid phase separation (oiling out).

Section 2: Quantitative Data & Solvent Profiling

To design a self-validating crystallization protocol, one must benchmark against established solubility data. The table below summarizes the solubility profile of N-Hydroxyacetamidine across various solvent classes to guide your purification workflows[1][2].

Solvent Class	Specific Solvent	Solubility Profile	Application in Workflow
Polar Protic	Water, Methanol, Ethanol	Highly Soluble	Primary reaction medium; aqueous extraction
Polar Aprotic	Acetonitrile, THF	Soluble	Co-solvent for controlled crystallization
Non-Polar	Hexane, Toluene	Insoluble / Poorly Soluble	Anti-solvent; Dean-Stark water removal
Fluorinated	Perfluorohexane	Insoluble	High-purity recrystallization anti-solvent

Section 3: Experimental Methodologies & Protocols

Protocol: High-Purity Anti-Solvent Crystallization of N-Hydroxyacetamidine This protocol leverages the differential solubility of the amidoxime in acetonitrile versus perfluorohexane to achieve >97% purity, avoiding ionic contaminants often introduced by traditional salting-out methods[2].

Step-by-Step Methodology:

• Dissolution & Reaction: Add 45 mL of high-purity acetonitrile to 90 mL of a 50% (w/w) aqueous solution of hydroxylamine base. Stir the mixture magnetically at 25 °C for 24 hours. The initial N-Hydroxyacetamidine will spontaneously separate as crude crystals[2].

• Primary Isolation: Filter the crude reaction mixture through a sintered glass funnel to isolate the solid crystals from the aqueous-acetonitrile mother liquor[2].

• Recrystallization (Heating): Transfer the crude crystals to a clean round-bottom flask. Add perfluorohexane (an inert, non-polar fluorocarbon) and heat gently under reflux until the crystals dissolve[2]. Mechanistic Note: Perfluorohexane is chosen because it does not react with the nucleophilic oxime group and provides a steep temperature-dependent solubility curve.

• Controlled Cooling: Remove the heat source and allow the solution to cool slowly to ambient temperature overnight (approx. 0.1 - 0.5 °C/min)[2]. Do not agitate vigorously, as this promotes secondary nucleation and traps solvent inclusions.

• Final Filtration & Wash: Filter the recrystallized product and wash the filter cake with cold (0 °C) perfluorohexane to remove surface impurities[2].

• Drying & Validation: Dry the crystals in a vacuum oven at 40 °C until a constant weight is achieved. Validate the purity by checking the melting point; pure N-Hydroxyacetamidine will exhibit a sharp melting point at 136–138 °C[2][3].

Caption: Step-by-step recrystallization workflow using a fluorinated anti-solvent.

Section 4: Advanced Troubleshooting Guide

Q3: My N-Hydroxyacetamidine crystals are trapping solvent inclusions, leading to failed elemental analysis. How can I resolve this? A3: Causality: Solvent inclusions occur when the crystal growth rate exceeds the diffusion rate of the solute to the crystal face, often due to a high degree of supersaturation or rapid cooling. The growing crystal lattice essentially "engulfs" the surrounding mother liquor. Solution: Decrease the cooling rate to <0.2 °C/min. If using an anti-solvent addition method (e.g., adding hexane to a toluene solution), add the anti-solvent dropwise using a syringe pump while maintaining moderate agitation. This keeps the system within the metastable zone, promoting the growth of existing faces rather than rapid, flawed nucleation.

Q4: What is the best purification strategy when unreacted hydroxylamine or nitrile impurities remain in the final product? A4: Causality: Hydroxylamine is highly water-soluble, while nitriles are generally soluble in organic solvents. If the crystallization solvent has an affinity for either, they will co-precipitate. Solution: Implement a biphasic wash prior to final crystallization. For instance, if synthesizing a derivative ester (e.g., Boc-L-cystine bis(acetamidoxime) ester), the crude mixture can be diluted with ethyl acetate (EtOAc) and washed with water. The water wash removes residual hydroxylamine, while the EtOAc retains the target compound. Subsequent solvent swapping to toluene and the addition of hexane will yield high-purity white crystals.

Q5: The yield of my recrystallization is unexpectedly low. Is the compound degrading? A5: Causality: N-Hydroxyacetamidine is relatively stable, but prolonged exposure to high heat (>80 °C) in the presence of strong acids or bases can cause hydrolysis of the amidoxime back to the amide or nitrile. However, low yield is more frequently a thermodynamic issue—the solvent system remains too polar, keeping the compound dissolved. Solution: Ensure the anti-solvent ratio is high enough. If using a Dean-Stark trap with toluene to drive a condensation reaction, ensure the temperature does not exceed the boiling point of the azeotrope, and trigger crystallization by adding a vast excess of hexane (e.g., an approx. 3.75:1 Hexane:Toluene volumetric ratio) to strictly force the product out of solution.

References[1] Buy Acetamidoxime | 22059-22-9, Smolecule. Available at:https://www.smolecule.com/products/s525866[4] WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles, Google Patents. Available at:https://patents.google.com/patent/WO2000032565A1/en[3] US6166254A - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles, Google Patents. Available at:https://patents.google.com/patent/US6166254A/en[2] Acetamidoxime | 22059-22-9, Tokyo Chemical Industry Co., Ltd. (TCI). Available at: https://www.tcichemicals.com/US/en/p/A2646

Sources

• 1. Buy Acetamidoxime | 22059-22-9 [smolecule.com]
• 2. US6166254A - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]
• 3. WO2000032565A1 - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]

Technical Support Center: Overcoming Low Reactivity of N-Hydroxyacetamidine in Sterically Hindered Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for overcoming the low reactivity of N-Hydroxyacetamidine, particularly in sterically hindered reactions. By understanding the underlying principles and employing the targeted protocols within, you can significantly improve reaction outcomes and accelerate your research.

Troubleshooting Guide: Enhancing N-Hydroxyacetamidine Reactivity

This section addresses common issues encountered during the synthesis of amidine-containing molecules where steric hindrance is a significant barrier.

Q1: My reaction with a sterically hindered substrate and N-Hydroxyacetamidine is showing low to no yield. What are the primary factors causing this, and how can I address them?

A1: The low reactivity stems from steric hindrance around the reaction center, which impedes the approach of the N-Hydroxyacetamidine. The bulky substituents on your substrate create a crowded environment, making it difficult for the nucleophilic nitrogen of N-Hydroxyacetamidine to attack the electrophilic carbon.

Causality and Strategic Solutions:

• Limited Accessibility: Large groups physically block the reaction site. To overcome this, you need to increase the kinetic energy of the system or employ a more reactive form of the amidine source.

• Unfavorable Transition State: Steric clash in the transition state increases the activation energy of the reaction. Catalysts or alternative reagents can help stabilize the transition state or provide a lower-energy reaction pathway.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low-yield reactions.

Recommended Protocols:

• Elevated Temperature and Microwave Irradiation: Increasing the temperature provides the necessary activation energy to overcome steric barriers. Microwave irradiation is particularly effective as it can rapidly and uniformly heat the reaction mixture, often leading to significantly reduced reaction times and improved yields.[1][2]

• Lewis Acid Catalysis: Lewis acids can activate the substrate, making it more susceptible to nucleophilic attack.

  • Protocol: Zinc(II)-Promoted Amidine Synthesis [3]

    • In a dry reaction vessel under an inert atmosphere, combine the sterically hindered nitrile (1.0 eq) and a zinc(II) salt such as Zn(OTf)₂ or ZnCl₂ (0.1-0.2 eq).

    • Add a suitable anhydrous solvent (e.g., toluene, dioxane).

    • Add N-Hydroxyacetamidine (1.2-1.5 eq).

    • Heat the reaction mixture to 80-110 °C and monitor by TLC or LC-MS.

    • Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃ and extract the product with an organic solvent.

Q2: I'm observing significant decomposition of my starting material or N-Hydroxyacetamidine at higher temperatures. What are milder alternatives?

A2: High temperatures can indeed lead to unwanted side reactions and degradation. In such cases, exploring alternative synthetic routes that proceed under milder conditions is advisable.

Alternative Synthetic Strategies:

• The Pinner Reaction: This classic method involves the reaction of a nitrile with an alcohol in the presence of an acid catalyst to form an imidate, which is then converted to the amidine upon treatment with an amine.[4][5]

• Synthesis from Thioamides: Thioamides can be activated with reagents like HgCl₂ and then reacted with amines to form amidines. This method often proceeds at room temperature.[4]

Comparative Analysis of Alternative Methods:

Method	Key Reagents	Catalyst/Promoter	Typical Temperature (°C)	Key Advantages	Key Disadvantages
Direct Reaction	Nitrile, N-Hydroxyacetamidine	None/Lewis Acid	25 - 150	Atom economical	Can require harsh conditions
Pinner Reaction	Nitrile, Alcohol, Amine	HCl (gas)	0 - 40	Milder conditions	Two-step process, use of HCl gas
From Thioamides	Thioamide, Amine	HgCl₂	0 - RT	Mild conditions	Use of toxic mercury salts
Cu-Catalyzed	Nitrile, Amine	Cu(I) salt, Ligand	100	Good functional group tolerance	Requires catalyst and ligand

Frequently Asked Questions (FAQs)

Q3: Can I use a pre-catalyst for my sterically hindered reaction involving N-Hydroxyacetamidine?

A3: Yes, transition metal catalysis can be highly effective. Copper- and palladium-based catalysts have been successfully employed for the synthesis of N-substituted amidines.[6][7] These reactions often proceed through a mechanism involving oxidative addition of the N-O bond of a hydroxylamine derivative to the metal center, followed by transmetalation and reductive elimination.

Conceptual Workflow for Metal-Catalyzed Amidine Synthesis:

Caption: Generalized catalytic cycle for amidine synthesis.

Q4: Are there any structural modifications to N-Hydroxyacetamidine that can enhance its reactivity?

A4: While N-Hydroxyacetamidine itself is a standard reagent, its reactivity can be modulated by converting it into a more reactive intermediate in situ. For instance, activation with triflic anhydride can form a highly reactive species.[4] Additionally, using N-hydroxyphthalimide (NHPI) esters as radical precursors can be an alternative approach for certain transformations.[8]

Q5: How does the choice of solvent affect the outcome of sterically hindered reactions with N-Hydroxyacetamidine?

A5: The solvent plays a crucial role in reaction kinetics and can influence the solubility of reagents and stabilize intermediates.

• Protic vs. Aprotic Solvents: Protic solvents like ethanol or methanol can participate in hydrogen bonding and may solvate the nucleophile, potentially reducing its reactivity.[9] Aprotic solvents like DMF, DMSO, or toluene are often preferred for these reactions.

• Polarity: A more polar solvent can help to stabilize charged intermediates and transition states, which may accelerate the reaction.

It is often beneficial to screen a range of solvents to find the optimal conditions for a specific substrate.

References

• A Comparative Guide to the Synthesis of Amidines: Alternatives to Acetimidohydrazide Hydrochloride - Benchchem.
• The Chemistry of the Amidines.
• The Synthesis of Vinylogous Amidine Heterocycles | The Journal of Organic Chemistry - ACS Public
• Optimizing reaction conditions for the synthesis of amidoximes
• Computational Study of the Effects of Steric Hindrance on Amide Bond Cleavage.
• N-Hydroxyacetamidine cas no. 22059-22-9 98% CAS NO.22059-22-9.
• 546-88-3 | MFCD00009994 | N-hydroxyacetamide - A2B Chem.
• N-Hydroxyacetamidine | 22059-22-9 - ChemicalBook.
• Amidines from cyclic amines and nitriles in the presence of zinc(II) - RSC Publishing.
• The Synthesis of Sterically Hindered Amides - CHIMIA.
• CAS 22059-22-9 N-Hydroxyacetamidine - Alfa Chemistry.
• N'-Hydroxyacetamidine | 22059-22-9 - Manchester Organics.
• Mechanochemical Approach for Amidoxime Synthesis | Request PDF - ResearchG
• Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC.
• Amidines: their synthesis, reactivity, and applications in heterocycle synthesis - Semantic Scholar.
• A convenient one-pot synthesis of N-substituted amidoximes and their application toward 1,2,4-oxadiazol-5-ones - PMC.
• US6204385B1 - Process for preparing amidines - Google P
• Miscellaneous reactions allowing the preparation of amidoximes.
• N-Hydroxyacetamidine | C2H6N2O | CID 30926 - PubChem - NIH.
• Cas 22059-22-9,N-Hydroxyacetamidine - LookChem.
• N-Amidation by Copper-Mediated Cross-coupling of Organostannanes or Boronic Acids with O-Acetyl Hydroxamic Acids - PMC.
• Synthesis and Protection of Some Amidines - TÜBİTAK Academic Journals.
• SYNTHESIS OF N-SUBSTITUTED ARYL AMIDINES BY STRONG BASE ACTIV
• Overcoming steric hindrance in N-(2-tert-butyl-4-nitrophenyl)acetamide reactions - Benchchem.
• Metal-free aerobic oxidations mediated by N-hydroxyphthalimide. A concise review - PMC.
• Transition metal-catalyzed C-H functionalization of N- oxyenamine internal oxidants.
• Mechanisms for radical reactions initiating
• Application Notes and Protocols for N-substituted Acetamides in Antimicrobial Research - Benchchem.
• Esters of N,N-disubstituted 2-hydroxyacetamides as a novel highly biolabile prodrug type for carboxylic acid agents - PubMed.
• Methods for Hydroxamic Acid Synthesis - PMC - NIH.
• Reactivities of N-Nitrosamines against Common Reagents and Reaction Conditions - PMC.
• (PDF)
• Application Notes and Protocols for Palmitic Acid N-hydroxysuccinimide Ester Reactions - Benchchem.
• (PDF)
• New Aspects of the Reaction of Thioacetamide and N-Substituted Maleimides - MDPI.
• Highly Efficient Hydrolysis of Hesperidin and Naringin and Synthesis of Their Aglycone Acetates Under Microwave Irradi

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Amidines from cyclic amines and nitriles in the presence of zinc( ii ): other nitriles in place of acetonitrile - New Journal of Chemistry (RSC Publishing) DOI:10.1039/D2NJ04668G [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
• 6. scholarsbank.uoregon.edu [scholarsbank.uoregon.edu]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. BJOC - Mechanisms for radical reactions initiating from N-hydroxyphthalimide esters [beilstein-journals.org]
• 9. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]

Refining extraction protocols for N-Hydroxyacetamidine from aqueous mixtures

Welcome to the advanced troubleshooting and protocol guide for isolating N-Hydroxyacetamidine (Acetamidoxime). As a highly polar, low-molecular-weight compound (MW 74.08 g/mol )[1], extracting it from aqueous mixtures presents significant thermodynamic and kinetic challenges. Its zwitterionic resonance and strong hydrogen-bonding capabilities often lead to poor organic partitioning and severe emulsion formation during standard liquid-liquid extraction (LLE)[2].

This guide provides field-proven, self-validating protocols and mechanistic troubleshooting to help you achieve high-purity extraction yields.

Extraction Strategy & Decision Matrix

Because N-Hydroxyacetamidine is highly hydrophilic, your extraction strategy must be dictated by the concentration of the compound in your aqueous mixture.

Decision matrix for isolating N-Hydroxyacetamidine from aqueous mixtures based on concentration.

Quantitative Data: Solvent Efficacy & Partitioning

To successfully extract N-Hydroxyacetamidine, you must overcome its high hydration energy. Non-polar solvents will fail. Below is a comparative analysis of solvent systems and expected recoveries based on empirical data.

Extraction Method / Solvent System	Relative Polarity	Emulsion Risk	Evaporation Difficulty	Estimated Recovery (%)
Dichloromethane (DCM)	0.309	Low	Low (BP: 39.6°C)	< 20%
Ethyl Acetate (EtOAc)	0.228	Moderate	Low (BP: 77.1°C)	40 - 50%
EtOAc + NaCl (Salting Out)	N/A	High	Low (BP: 77.1°C)	75 - 85%
n-Butanol	0.586	Low	High (BP: 117.7°C)	> 85%
Direct Crystallization	N/A	None	None	~ 56%[3]

Validated Extraction Methodologies

Protocol A: Salting-Out Assisted Liquid-Liquid Extraction (LLE)

Best for dilute to moderately concentrated aqueous mixtures.

• pH Optimization : Adjust the aqueous mixture to pH 7.0–8.5 using 1M NaOH or 1M HCl.

  • Causality: The amidoxime functional group is amphoteric. Maintaining a neutral pH ensures the molecule remains un-ionized, maximizing its partition coefficient ( Kd​ ) into the organic phase.

  • Validation: Use a calibrated pH meter; pH paper is insufficient for buffered reaction mixtures.

• Salting Out : Saturate the aqueous layer with solid Sodium Chloride (NaCl) until no more dissolves.

  • Causality: High-charge-density ions increase the polarity of the aqueous phase, decreasing the thermodynamic stability of the neutral organic compound (the "salting-out" effect) and driving it into the organic solvent[2].

  • Validation: Ensure undissolved salt crystals remain at the bottom of the flask, confirming absolute saturation.

• Solvent Addition : Add an equal volume of Ethyl Acetate (EtOAc) or n-Butanol.

• Phase Separation : Agitate gently by inversion. Do not shake vigorously.

  • Validation: A clear boundary should form. If the boundary is obscured by a white emulsion[2], proceed immediately to centrifugation (3000 × g for 10 minutes).

• Recovery : Collect the organic layer, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure (water bath < 40°C).

Protocol B: Direct Crystallization

Best for highly concentrated synthetic reaction mixtures (e.g., direct reaction of aqueous hydroxylamine and acetonitrile)[3].

• Reaction Maturation : Ensure the reaction mixture has stirred for at least 24 hours at ambient temperature[3].

  • Validation: Monitor by GC/MS or TLC to confirm the consumption of the nitrile starting material.

• Thermal Shock : Cool the mixture to 4°C overnight.

  • Causality: Lowering the temperature drastically reduces the solubility product of the newly formed acetamidoxime, forcing it out of the aqueous phase[3].

  • Validation: Observe the formation of distinct, white crystalline solids.

• Filtration & Recrystallization : Vacuum filter the crystals. Dissolve the crude material in a non-polar fluorocarbon solvent (e.g., perfluorohexane) with gentle heating, then cool to recrystallize[3].

  • Validation: Perform a melting point analysis. Pure N-Hydroxyacetamidine yields a sharp melting point at 136°C–138°C[3].

Troubleshooting & FAQs

Q1: Why do I consistently get a white, cloudy emulsion during the ethyl acetate extraction, and how do I resolve it? A1: Emulsions in amidoxime extractions are a highly documented challenge[2]. N-Hydroxyacetamidine possesses both a hydrophilic hydroxylamine-derived head and a slightly lipophilic methyl tail. This structure gives it weak surfactant-like properties that stabilize oil-in-water interfaces. Resolution: Do not shake the separatory funnel vigorously. If an emulsion has already formed, saturate the aqueous layer with NaCl to increase the ionic strength, which forces the organic droplets to coalesce[2]. If the emulsion persists, transfer the biphasic mixture to a centrifuge tube and spin at 3000 × g for 10 minutes to mechanically force phase separation.

Q2: My extraction yields are extremely low when using standard organic solvents like DCM or Hexane. Why? A2: N-Hydroxyacetamidine is a highly polar molecule[1] with a strong propensity for hydrogen bonding with water. Non-polar solvents like hexane or weakly polar solvents like DCM cannot disrupt the hydration shell of the amidoxime group. Resolution: Switch to a hydrogen-bond accepting solvent like Ethyl Acetate or a highly polar protic solvent like n-Butanol. Always pair the extraction with aqueous phase saturation (salting out) to decrease the thermodynamic stability of the amidoxime in the water layer.

Q3: Can I heat the rotovap bath to speed up the evaporation of water or n-Butanol? A3: Proceed with extreme caution. While amidoximes are generally stable at room temperature, prolonged heating in the presence of trace water or acids/bases can trigger hydrolysis, reverting the N-Hydroxyacetamidine back to acetamide or acetonitrile and hydroxylamine. Resolution: Keep the rotary evaporator water bath strictly below 40°C. If removing water or high-boiling solvents like n-Butanol, use a high-vacuum pump (lyophilizer or Schlenk line) rather than increasing the heat.

References

• PubChem - N-Hydroxyacetamidine | C2H6N2O | CID 30926 Source: National Institutes of Health (NIH) URL: [Link]

• US Patent 6166254A - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles Source: Google Patents URL

• Synthesis and Evaluation of Amidoximes as Potential Pharmaceuticals Against Antimicrobial-Resistant Bacteria Source: Digital Commons @ Andrews University URL: [Link]

• Poly(amidoxime) Resins for Efficient and Eco-friendly Metal Extraction Source: ACS Publications URL:[Link]

Sources

• 1. N-Hydroxyacetamidine | C2H6N2O | CID 30926 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. digitalcommons.andrews.edu [digitalcommons.andrews.edu]
• 3. US6166254A - Method of manufacturing high purity amidoximes from hydroxylamine and nitriles - Google Patents [patents.google.com]

Reference Data & Comparative Studies

HPLC Method Validation for the Quantification of N-Hydroxyacetamidine: A Comparative Guide

As a Senior Application Scientist, one of the most frequent challenges I encounter is the reliable quantification of highly polar, low-molecular-weight compounds. N-Hydroxyacetamidine (also known as acetamidoxime; CAS 22059-22-9) perfectly exemplifies this analytical hurdle[1]. With a molecular weight of just 74.08 g/mol and extreme hydrophilicity, it defies standard reversed-phase liquid chromatography (RP-HPLC) protocols. Furthermore, its lack of a strong chromophore necessitates low-UV detection (~210 nm) or mass spectrometry (MS), making baseline resolution and peak shape critical.

This guide objectively compares three distinct chromatographic strategies for N-Hydroxyacetamidine quantification, explains the mechanistic causality behind their performance, and provides a comprehensive, self-validating protocol compliant with the latest ICH Q2(R2) guidelines[2].

The Analytical Challenge & Methodology Comparison

In RP-HPLC, retention relies on hydrophobic interactions between the analyte and the stationary phase (e.g., C18). Because N-Hydroxyacetamidine is highly polar, it preferentially partitions into the aqueous mobile phase, resulting in little to no retention. The analyte typically elutes in the void volume ( t0​ ), co-eluting with solvent fronts and matrix interferences, which destroys assay specificity and accuracy.

To solve this, analytical scientists typically evaluate three approaches:

Method A: Standard RP-HPLC (The Baseline Failure)

Using a standard C18 column with a highly aqueous mobile phase (e.g., 95% water).

• Mechanism: Relies on weak hydrophobic interactions.

• Result: Poor retention ( k′<1 ), severe peak tailing due to secondary silanol interactions, and susceptibility to phase dewetting (pore collapse) if 100% aqueous is used.

Method B: Ion-Pairing RP-HPLC (The Legacy Fix)

Adding an ion-pairing reagent (e.g., sodium 1-octanesulfonate) to the mobile phase.

• Mechanism: The hydrophobic tail of the reagent binds to the C18 phase, while its charged head interacts with the polar analyte, creating a pseudo-ion-exchange surface.

• Result: Improved retention, but the reagents are notoriously difficult to wash off the column, require extensive equilibration times, and cause severe ion suppression in LC-MS applications.

Method C: HILIC / Mixed-Mode (The Optimal Solution)

Hydrophilic Interaction Liquid Chromatography (HILIC) or specialized mixed-mode columns (e.g., zwitterionic stationary phases or low-silanol mixed-mode columns like Newcrom R1)[3].

• Mechanism: HILIC utilizes a polar stationary phase and a highly organic mobile phase (typically >80% acetonitrile). A water-rich layer forms on the stationary phase surface. The polar N-Hydroxyacetamidine partitions from the bulk organic mobile phase into this immobilized aqueous layer[4].

• Result: Excellent retention, sharp peak shapes, and perfect compatibility with electrospray ionization mass spectrometry (ESI-MS) due to the high organic volatility[5].

Performance Comparison Summary

Parameter	Method A: Standard C18	Method B: Ion-Pairing RP-HPLC	Method C: HILIC / Mixed-Mode
Retention Factor ( k′ )	< 0.5 (Elutes in void)	2.5 - 4.0	3.0 - 6.0
Peak Symmetry (As)	> 2.0 (Severe tailing)	1.2 - 1.5	0.9 - 1.1 (Excellent)
MS Compatibility	Yes (but poor sensitivity)	No (Severe ion suppression)	Yes (Signal enhancement)
Equilibration Time	~10 column volumes	> 40 column volumes	~15-20 column volumes
Overall Verdict	Unsuitable	Suboptimal / Legacy	Recommended

Mechanistic Workflow Visualization

The following diagram illustrates the logical decision matrix for selecting the appropriate chromatographic mode and the subsequent validation workflow.

Caption: Decision matrix for polar analyte HPLC method selection and ICH Q2(R2) validation workflow.

Experimental Protocol: HILIC Method Validation

To ensure regulatory compliance and scientific integrity, the chosen HILIC method must be validated according to the ICH Q2(R2) Guidelines on Validation of Analytical Procedures (effective June 2024)[2]. This protocol is designed as a self-validating system, meaning system suitability criteria are built into the workflow.

Optimized Chromatographic Conditions

• Column: Zwitterionic HILIC (e.g., SeQuant ZIC-HILIC) or low-silanol mixed-mode (e.g., Newcrom R1), 150 mm × 4.6 mm, 3 µm particle size[3].

• Mobile Phase: Isocratic elution; 85% Acetonitrile / 15% Aqueous Buffer (10 mM Ammonium Formate, adjusted to pH 3.0 with formic acid). Causality note: Ammonium formate provides the necessary ionic strength to maintain the aqueous layer on the stationary phase while remaining fully volatile for MS compatibility.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV at 210 nm (or ESI-MS in positive ion mode, [M+H]+=75.09 ).

• Injection Volume: 5 µL.

• Sample Diluent: 75% Acetonitrile / 25% Water. Causality note: Injecting a sample in 100% water into a HILIC system disrupts the stationary phase water layer, causing severe peak splitting. The diluent must closely match the mobile phase.

Step-by-Step ICH Q2(R2) Validation Workflow

Step 1: System Suitability & Specificity

Objective: Demonstrate that the procedure can unambiguously assess N-Hydroxyacetamidine in the presence of expected impurities or degradation products[2].

• Inject a blank (sample diluent) to confirm no baseline interference at the retention time of the analyte.

• Inject a standard solution (e.g., 100 µg/mL). Ensure the retention factor ( k′ ) is ≥2.0 and the tailing factor ( Tf​ ) is ≤1.5 .

• Inject a sample spiked with known synthetic precursors (e.g., hydroxylamine, acetonitrile).

• Acceptance Criteria: Resolution ( Rs​ ) between N-Hydroxyacetamidine and the nearest eluting peak must be ≥1.5 . Peak purity angle must be less than the peak purity threshold (if using a Diode Array Detector).

Step 2: Linearity and Range

Objective: Prove that the test results are directly proportional to the concentration of analyte within a given range[2].

• Prepare a stock solution of N-Hydroxyacetamidine.

• Perform serial dilutions to create five concentration levels representing 50%, 80%, 100%, 120%, and 150% of the target analytical concentration.

• Inject each level in triplicate.

• Plot the peak area versus concentration and perform a linear regression analysis.

• Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.999 . The y-intercept should not significantly deviate from zero (typically ≤2% of the 100% level response).

Step 3: Accuracy (Recovery)

Objective: Determine the closeness of agreement between the accepted true value and the value found[2].

• Prepare sample matrices spiked with known amounts of N-Hydroxyacetamidine standard at three levels: 80%, 100%, and 120% of the target concentration.

• Prepare three independent replicates for each level (total of 9 determinations).

• Calculate the percentage recovery: (Calculated Concentration/Theoretical Concentration)×100 .

• Acceptance Criteria: Mean recovery at each level must fall between 98.0% and 102.0%.

Step 4: Precision (Repeatability & Intermediate Precision)

Objective: Evaluate the degree of scatter between a series of measurements[2].

• Repeatability: Prepare six independent sample preparations at the 100% test concentration. Inject each once. Calculate the % Relative Standard Deviation (%RSD) of the peak areas.

• Intermediate Precision: Have a second analyst, on a different day, using a different HPLC system or column lot, repeat the repeatability procedure.

• Acceptance Criteria: %RSD for repeatability must be ≤2.0% . The combined %RSD for intermediate precision must be ≤2.0% .

Step 5: Robustness

Objective: Measure the capacity of the analytical procedure to remain unaffected by small, deliberate variations in method parameters[2].

• Systematically alter one parameter at a time:

  • Flow rate: 1.0±0.1 mL/min.

  • Column temperature: 30±5 °C.

  • Mobile phase organic content: 85%±2% Acetonitrile.

• Inject the 100% standard under each altered condition.

• Acceptance Criteria: System suitability parameters ( Rs​≥1.5 , Tf​≤1.5 , %RSD of area ≤2.0% ) must be met across all variations.

Conclusion

For the quantification of N-Hydroxyacetamidine, standard C18 RP-HPLC is fundamentally flawed due to the analyte's extreme polarity. While ion-pairing methods offer a temporary fix, they compromise system versatility and MS compatibility. The implementation of a HILIC or specialized mixed-mode method provides a mechanistically sound solution, relying on hydrophilic partitioning to deliver robust retention and superior peak symmetry. By strictly adhering to the ICH Q2(R2) validation framework detailed above, laboratories can ensure their analytical data is both scientifically rigorous and regulatory-compliant.

References

• SIELC Technologies. Separation of Acetamide, oxime on Newcrom R1 HPLC column. Retrieved March 26, 2026, from[Link]

• European Medicines Agency (EMA) / ICH. ICH Q2(R2) Guideline on validation of analytical procedures - Step 5. Retrieved March 26, 2026, from[Link]

• MDPI. Hydrophilic Liquid Chromatography versus Reversed-Phase Liquid Chromatography... for the Analysis of Basic Compounds. Retrieved March 26, 2026, from[Link]

• Waters Corporation. Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved March 26, 2026, from[Link]

Sources

• 1. N-Hydroxyacetamidine | 22059-22-9 [chemicalbook.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Acetamide, oxime | SIELC Technologies [sielc.com]
• 4. Hydrophilic Liquid Chromatography versus Reversed-Phase Liquid Chromatography in the Absence and the Presence of 1-Hexyl-3-methylimidazolium Chloride for the Analysis of Basic Compounds [mdpi.com]
• 5. waters.com [waters.com]

Comparative reactivity of N-Hydroxyacetamidine and traditional amidines

Comparative Reactivity Profile: N-Hydroxyacetamidine vs. Traditional Amidines

As drug development and synthetic chemistry evolve, understanding the nuanced reactivity of nitrogen-based functional groups is critical. Traditional amidines (R-C(=NH)NH₂)—while fundamental pharmacophores—often present pharmacokinetic bottlenecks due to their extreme basicity. N-Hydroxyacetamidine (also known as acetamidoxime), which introduces a hydroxyl group onto the imine nitrogen, represents a powerful structural evolution. This single substitution fundamentally alters the molecule's electronic landscape, transforming it into a bifunctional nucleophile and an invaluable prodrug scaffold.

This guide objectively compares the physicochemical and reactive properties of N-hydroxyacetamidine against traditional amidines, providing validated experimental methodologies for researchers and drug development professionals.

Electronic and Structural Divergence

The core disparity between traditional amidines and N-hydroxyacetamidines lies in their basicity and nucleophilic behavior:

• Basicity & Ionization: Traditional amidines are strong bases (pKa ~11–12) and exist almost entirely in a protonated, cationic state at physiological pH (7.4). While this positive charge facilitates strong ionic interactions and hydrogen bonding with molecular targets (e.g., nNOS or thrombin), it severely restricts membrane permeability and gastrointestinal absorption[1]. Conversely, the introduction of the highly electronegative oxygen atom in N-hydroxyacetamidine withdraws electron density from the amidine system. This reduces the basicity dramatically, rendering the amidoxime uncharged and highly lipophilic at physiological pH[2].

• Bifunctional Nucleophilicity: Amidines typically act as strong, mono-centered N-nucleophiles. N-hydroxyacetamidine, however, possesses the fused functionalities of an amide, oxime, amidine, and hydroxamic acid. It exhibits the "alpha-effect," making it a potent, bifunctional HON/HN-nucleophile capable of complex metal coordination and dual-site synthetic reactivity[3]. Both its neutral and anionic forms can act as active nucleophilic reagents[4].

Pharmacokinetic Implications: The Prodrug Strategy

The "amidoxime for amidine" strategy is a cornerstone of modern medicinal chemistry. Because highly basic amidines (such as pentamidine or benzhydryl acetamidine) suffer from poor oral bioavailability, they are frequently administered as amidoxime prodrugs[2].

Once absorbed through the gastrointestinal tract, the uncharged N-hydroxyacetamidine derivative is enzymatically reduced back to the active amidine by the mitochondrial amidoxime reducing component (mARC), a specialized molybdenum-containing enzyme system[1][2].

mARC-mediated bioactivation pathway of amidoxime prodrugs into active amidines.

Synthetic Utility in Heterocycle Construction

While traditional amidines are classically utilized in Pinner reactions to form imidazoles or pyrimidines, N-hydroxyacetamidine is a premier building block for the synthesis of 1,2,4-oxadiazoles—critical bioisosteres for amides and esters in drug discovery[1]. The bifunctional nature of the amidoxime allows for sequential O-acylation followed by rapid cyclocondensation[4].

Synthetic workflow from acetonitrile to 1,2,4-oxadiazoles via N-hydroxyacetamidine.

Quantitative Performance Comparison

Property	Traditional Amidine (e.g., Acetamidine)	N-Hydroxyacetamidine (Acetamidoxime)	Pharmacological / Synthetic Impact
Basicity (pKa)	~11.0 - 12.0	~4.0 - 5.0	Amidoximes are uncharged at pH 7.4, drastically enhancing lipophilicity[2].
Nucleophilicity	Mono-centered (N-nucleophile)	Bifunctional (HON, HN-nucleophile)	Amidoximes enable complex coordination and dual-site reactivity[3].
GI Permeability	Low (due to protonation)	High (neutral state)	Amidoximes serve as highly bioavailable oral prodrugs[1].
Primary Synthetic Use	Pinner reactions (Imidazoles)	Cyclocondensation (1,2,4-Oxadiazoles)	Amidoximes are critical for synthesizing stable bioisosteres[1][4].

Validated Experimental Methodologies

As a standard of scientific integrity, protocols must be self-validating. The following workflows incorporate internal checkpoints to ensure mechanistic causality and data reliability.

Protocol A: Synthesis of N-Hydroxyacetamidine from Acetonitrile[6]

Causality & Validation: The use of a pH indicator (phenolphthalein) ensures precise control over the neutralization of hydroxylamine hydrochloride, preventing excess base from catalyzing unwanted side reactions.

• Preparation of Free Hydroxylamine: Dissolve 35 g (0.5 mol) of hydroxylamine hydrochloride in 200 mL of ethanol. Add 0.05 g of phenolphthalein as an internal indicator.

• Neutralization: Slowly add a sodium ethoxide solution (21% v/v, 324 mL) over 1 hour until the indicator signals complete neutralization. Stir for an additional 3 hours.

• Nitrile Addition: Introduce 13.8 g of acetonitrile to the mixture.

• Reaction & Cyclization: Stir at room temperature for 2 hours, then elevate the temperature to 40°C for 48 hours to drive the nucleophilic addition.

• Validation Checkpoint: Filter the mixture to remove NaCl. Concentrate under reduced pressure. Purify via silica column chromatography (9:1 dichloromethane:methanol). Validate the product via ¹H NMR (d₆-DMSO): confirm the presence of the characteristic hydroxyl proton at δ = 8.65 (1H, s) and the broad amine peak at δ = 5.33 (2H, br)[5].

Protocol B: Room-Temperature Synthesis of 1,2,4-Oxadiazoles[2]

Causality & Validation: Traditional cyclizations require harsh heating, which can degrade sensitive functional groups. Utilizing Tetrabutylammonium fluoride (TBAF) provides a mild, room-temperature alternative by enhancing the nucleophilicity of the amidoxime nitrogen via hydrogen-bond disruption.

• O-Acylation: React N-hydroxyacetamidine with 1.1 equivalents of the desired acyl chloride in dry THF in the presence of an amine base (e.g., triethylamine).

• Intermediate Isolation: Wash with aqueous NaHCO₃ to remove acid byproducts and isolate the O-acylamidoxime intermediate.

• TBAF-Mediated Cyclocondensation: Dissolve the intermediate in dry THF. Add 0.1–1.4 equivalents of TBAF.

• Reaction Monitoring: Stir at room temperature for 1–16 hours.

• Validation Checkpoint: Monitor the reaction via TLC or HPLC. The disappearance of the O-acylamidoxime peak and the emergence of the highly UV-active 1,2,4-oxadiazole confirm successful cyclization.

Protocol C: In Vitro mARC Bioconversion Assay[3]

Causality & Validation: To confirm that an N-hydroxyacetamidine prodrug will activate in vivo, it must be tested against recombinant mARC enzymes. Including a negative control without NADH ensures the reduction is strictly enzyme-mediated.

• Incubation Mixture: Prepare a physiological buffer containing recombinant mARC1 or mARC2, cytochrome b5, and NADH-cytochrome b5 reductase.

• Substrate Addition: Add the synthesized N-hydroxyacetamidine derivative (100 μM final concentration).

• Reaction Initiation: Initiate the reduction by adding NADH (1 mM). Incubate at 37°C for 60 minutes.

• Quenching: Stop the reaction by adding an equal volume of ice-cold acetonitrile, which precipitates the proteins.

• Validation Checkpoint (LC-MS): Centrifuge and analyze the supernatant via LC-MS. Quantify the depletion of the amidoxime peak and the stoichiometric appearance of the reduced amidine peak to calculate the absolute conversion rate.

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Benchmarking N-Hydroxyacetamidine derivatives for uranium extraction efficiency

An In-Depth Comparative Guide to N-Hydroxyacetamidine (Amidoxime) Derivatives for Uranium Extraction

As the global demand for clean energy continues to rise, nuclear power remains a critical component of the energy portfolio. This necessitates a secure and sustainable supply of uranium. While terrestrial mining is the conventional source, the oceans hold a vast, albeit dilute, reservoir of uranium, estimated at 4.5 billion tons.[1] Extracting this resource economically presents a significant scientific challenge. Among the most promising technologies are polymer adsorbents functionalized with N-Hydroxyacetamidine (commonly known as amidoxime) groups, which exhibit a special affinity for the uranyl ion (UO₂²⁺).[2]

This guide provides a technical comparison of various amidoxime-based adsorbent formulations, synthesizing data from key research initiatives. We will delve into the chemical principles, benchmark performance data, and provide standardized protocols to aid researchers in this field.

The Chemical Basis: Uranyl Ion Chelation by Amidoxime

The effectiveness of N-Hydroxyacetamidine derivatives stems from the unique chemical structure of the amidoxime functional group (-C(NH₂)=NOH). This group contains both a weakly acidic oxime group and a basic amino group, making it an amphoteric ligand.[3] In seawater, where uranium primarily exists as the stable uranyl tricarbonate anion [UO₂(CO₃)₃]⁴⁻, the amidoxime ligand facilitates a highly favorable chelation reaction. The prevailing hypothesis suggests a multi-step binding where the uranyl ion is complexed by multiple amidoxime groups. The coordination involves the oxygen atom of the oxime and the nitrogen atom of the amino group, forming a stable cyclic complex.

The diagram below illustrates this proposed binding mechanism.

Caption: Proposed chelation mechanism of a uranyl ion with two N-Hydroxyacetamidine (amidoxime) functional groups.

Performance Benchmarking of Amidoxime-Based Adsorbents

Research, notably from Oak Ridge National Laboratory (ORNL), has focused on developing robust polymer fiber adsorbents. These are typically synthesized via radiation-induced graft polymerization (RIGP), where monomers containing nitrile groups (like acrylonitrile) are grafted onto a stable polymer backbone (e.g., high-surface-area polyethylene fibers).[4][5] A subsequent chemical reaction with hydroxylamine converts the nitrile groups into the desired amidoxime functional groups.[6]

The inclusion of acidic co-monomers has been shown to enhance performance by increasing the hydrophilicity of the adsorbent, thereby improving access to the binding sites.[7] The table below compares several key formulations tested under natural seawater conditions.

Adsorbent Formulation	Co-monomer	Support Matrix	Conditioning	Uranium Adsorption Capacity (56-day exposure)	Key Insights
AF1	Itaconic Acid	Polyethylene (PE) Fibers	0.44 M KOH, 80°C, 1 hr	3.9 g U / kg adsorbent [5][8]	Demonstrated the best overall performance among the tested formulations.[5]
38H	Methacrylic Acid	Polyethylene (PE) Fibers	0.44 M KOH, 80°C	~3.3 g U / kg adsorbent [5][8]	An earlier formulation showing high uptake, roughly three times higher than previous reference materials.[8]
AI8	Vinylphosphonic Acid	Polyethylene (PE) Fibers	0.44 M KOH, 80°C, 3 hr	3.35 g U / kg adsorbent [8]	Achieved high recovery rates with a different acidic co-monomer.
AF1 (DMSO)	Itaconic Acid	Polyethylene (PE) Fibers	0.44 M KOH, 80°C, 1 hr	5.04 g U / kg adsorbent [6]	Amidoximation in DMSO solvent instead of water-methanol resulted in faster kinetics and higher capacity.[6]
In–N–C–R	Amidoxime-functionalized Indium-Nitrogen-Carbon	Hollow Carbon Capsules	Electrocatalytic	6.35 mg g⁻¹ d⁻¹ (~152 g U / kg in 24h) [9][10]	An advanced electrocatalytic approach that precipitates uranium, showing exceptionally rapid extraction.[9][10]

Note: Adsorption capacities can vary based on specific batch, conditioning, and seawater conditions.

Experimental Protocol: Uranium Adsorption from Seawater

The trustworthiness of benchmarking data relies on a robust and reproducible experimental workflow. The protocol described below is a representative model for testing amidoxime-based adsorbents in a laboratory setting using a flow-through column system, which closely simulates real-world application.

Causality Behind Experimental Choices:

• Alkaline Conditioning: Treatment with hot KOH or NaOH is crucial. It converts carboxylic acid groups from co-monomers (like itaconic acid) into their carboxylate salt form. This increases the material's hydrophilicity and swelling, which enhances the diffusion of uranyl ions to the internal amidoxime binding sites.[4]

• Flow-Through System: A static batch test may not accurately reflect performance in the ocean. A flow-through column with continuous seawater exposure provides more realistic kinetic and capacity data.[5]

• 56-Day Exposure: The kinetics of uranium adsorption are relatively slow, with half-saturation times often around 20-25 days. A long exposure period, such as 56 days, is necessary to approach the material's saturation capacity.[5]

Caption: A step-by-step workflow for preparing, testing, and analyzing amidoxime-based adsorbents for uranium extraction.

Step-by-Step Methodology:

• Adsorbent Synthesis: Prepare the base material, for example, by grafting acrylonitrile and itaconic acid onto high-surface-area polyethylene fibers using radiation-induced graft polymerization (RIGP).[5]

• Amidoximation: Convert the grafted nitrile groups to amidoxime groups by reacting the fibers with a 10 wt% solution of hydroxylamine in a suitable solvent (e.g., a 50:50 w/w mixture of water-methanol or DMSO) at an elevated temperature (e.g., 70-80°C) for a specified duration (3 to 72 hours).[6]

• Alkaline Conditioning: Prior to seawater exposure, condition the amidoximated fibers in a 0.44 M solution of potassium hydroxide (KOH) or sodium hydroxide (NaOH) at 60-80°C for 1-3 hours.[4]

• Column Setup: Thoroughly rinse the conditioned fibers with deionized water, gently dry them, and pack a known mass (e.g., 40-100 mg) into a flow-through column.[5]

• Seawater Exposure: Pump filtered, natural seawater through the columns at a constant flow rate for a period of 56 days. Monitor and record the water temperature and pH throughout the experiment.[5]

• Uranium Elution: After the exposure period, disconnect the columns and wash the fibers with deionized water to remove residual salt. Elute the bound uranium by passing a strong acid (e.g., 1 M HCl) through the column.

• Quantification: Analyze the uranium concentration in the acid eluate using Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

• Capacity Calculation: Calculate the uranium adsorption capacity as milligrams of uranium per gram of dry adsorbent material (mg U/g adsorbent).

Factors Influencing Extraction Efficiency

• Selectivity: Amidoxime-based adsorbents are not perfectly selective for uranium. Other metal ions present in seawater, particularly vanadium, compete for the same binding sites.[5] Vanadium forms a very strong complex with amidoxime and can significantly impact the uranium loading capacity.[5]

• Temperature: The uranium adsorption process for these materials has been shown to be endothermic.[8] This means that slightly warmer seawater temperatures can lead to higher adsorption capacities, a relevant factor for deployment in different oceanic regions.

• Amidoximation Conditions: As demonstrated by the superior performance of the DMSO-processed AF1 adsorbent, the choice of solvent and reaction conditions during the conversion of nitrile to amidoxime can significantly influence the final structure of the functional group (e.g., the ratio of open-chain amidoxime to cyclic imide-dioxime) and, consequently, the uranium uptake kinetics and capacity.[6]

Conclusion and Future Outlook

N-Hydroxyacetamidine (amidoxime) derivatives grafted onto high-surface-area polymer fibers represent the most mature and high-performing technology for the direct extraction of uranium from seawater to date. Formulations like AF1 have consistently demonstrated high adsorption capacities of around 3.9 to 5.0 g of uranium per kilogram of adsorbent after a 56-day deployment.[5][6] The key to this success lies in a combination of the inherent affinity of the amidoxime group for uranyl ions and the careful engineering of the polymer adsorbent to maximize surface area and hydrophilicity.

Future advancements are pointing towards novel integrated systems, such as the In–N–C–R electrocatalyst, which combines adsorption with an electrocatalytic precipitation process.[9][10] This approach dramatically accelerates the extraction rate and may overcome kinetic limitations of traditional adsorbents. Continued research into improving selectivity against competing ions like vanadium and optimizing the cost-effectiveness of large-scale adsorbent production will be critical for realizing the potential of the ocean as a sustainable uranium resource.

References

• Das, S., et al. (2016). Amidoxime Polymers for Uranium Adsorption: Influence of Comonomers and Temperature. Industrial & Engineering Chemistry Research. Available at: [Link]

• Das, S., et al. (2016). Alternative Alkaline Conditioning of Amidoxime Based Adsorbent for Uranium Extraction from Seawater. Industrial & Engineering Chemistry Research. Available at: [Link]

• Zhang, B., et al. (2016). Characterization and Testing of Amidoxime-Based Adsorbent Materials to Extract Uranium from Natural Seawater. Industrial & Engineering Chemistry Research. Available at: [Link]

• Brown, S., et al. (2016). High surface-area amidoxime-based polymer fibers co-grafted with various acid monomers yielding increased adsorption capacity for the extraction of uranium from seawater. Dalton Transactions. Available at: [Link]

• Das, S., et al. (2016). Strategies Towards Synthesis of Advanced Functional Sorbents Performance for Uranium Uptake from Seawater. Oak Ridge National Laboratory. Available at: [Link]

• Sleptsov, A. A., et al. (2022). Recovery of Uranium by Se-Derivatives of Amidoximes and Composites Based on Them. Molecules. Available at: [Link]

• Tang, N., et al. (2020). Amidoxime-based materials for uranium recovery and removal. Inorganic Chemistry Frontiers. Available at: [Link]

• Ben Mosbah, M., et al. (2024). Unraveling Uranium Adsorption Mechanisms on Amidoxime-Modified Multiwalled Carbon Nanotubes Using Statistical Physics. Langmuir. Available at: [Link]

• Ansari, S. A., et al. (2014). Unusual extraction of plutonium(IV) from uranium(VI) and americium(III) using phosphonate based task specific ionic liquid. ResearchGate. Available at: [Link]

• Vandegrift, G. F. (2000). Evaluation of Hydroxamic Acid in Uranium Extraction Process: Literature Review. Argonne National Laboratory. Available at: [Link]

• Person, A., et al. (2023). Enhancing Uranium Extraction Efficiency Using Protonated Amines and Quaternary Ammoniums-Based Ionic Liquids. Semantic Scholar. Available at: [Link]

• Li, Z., et al. (2022). Highly Efficient Electrocatalytic Uranium Extraction from Seawater over an Amidoxime-Functionalized In–N–C Catalyst. Advanced Science. Available at: [Link]

• Li, Z., et al. (2022). Highly Efficient Electrocatalytic Uranium Extraction from Seawater over an Amidoxime‐Functionalized In–N–C Catalyst. PMC. Available at: [Link]

• Person, A., et al. (2023). Enhancing Uranium Extraction Efficiency Using Protonated Amines and Quaternary Ammoniums-Based Ionic Liquids: Mechanistic Insights and Nonlinearities Analysis. MDPI. Available at: [Link]

• El-Mekabaty, A., et al. (2024). Synthesis and Uranium(VI) Extraction Performance of a Calix[7]pyrrole–Tetrahydroxamic Acid Receptor. ChemRxiv. Available at: [Link]

• Kelmers, A. D. (1981). THE RECOVERY OF URANIUM FROM SEA WATER - STATUS OF TECHNOLOGY AND NEEDED FUTURE RESEARCH AND DEVELOPMENT. Oak Ridge National Laboratory. Available at: [Link]

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A Senior Application Scientist's Guide to the Comparative Toxicity and Safety of N-Hydroxyacetamidine Analogues

Prepared for: Researchers, Scientists, and Drug Development Professionals

Executive Summary

N-Hydroxyacetamidine analogues, often explored as prodrugs for therapeutically active amidines, represent a critical strategy to overcome the poor oral bioavailability of their parent compounds.[1][2] While this approach is promising, a thorough understanding of the toxicity and safety profile of these analogues is paramount for their advancement as clinical candidates. This guide provides a comparative framework for assessing the toxicological profiles of N-Hydroxyacetamidine analogues, synthesizing data from in vitro and in vivo studies. We delve into detailed experimental protocols for key assays, explain the causal relationships in experimental design, and present a logical workflow for a tiered toxicity evaluation. The objective is to equip researchers with the foundational knowledge to design robust safety studies and interpret data within the context of drug development.

The Prodrug Principle and the Need for Safety Profiling

The Therapeutic Challenge of Amidines

Amidine-containing compounds are a class of molecules with a broad spectrum of therapeutic activities. However, their utility is often hampered by their physicochemical properties. Due to their strong basicity, amidines are typically protonated at physiological pH, rendering them highly hydrophilic.[1] This characteristic severely limits their absorption from the gastrointestinal tract, leading to poor oral bioavailability.

N-Hydroxyacetamidines (Amidoximes) as a Solution

The N-hydroxy (amidoxime) functionality serves as an effective prodrug moiety. The introduction of an oxygen atom to the amidine group reduces its basicity, increasing lipophilicity and facilitating gastrointestinal absorption.[1][2] Following absorption, these analogues are designed to undergo in vivo reduction back to the pharmacologically active amidine.[1] This strategy has been successfully applied to enhance the delivery of various therapeutic agents.[1][2]

The Toxicological Imperative

While the prodrug approach is elegant, the modification introduces a new chemical entity whose safety profile must be rigorously evaluated. The N-hydroxy group, while beneficial for pharmacokinetics, can also be a site for metabolic reactions that may lead to the formation of reactive metabolites. Therefore, a systematic and comparative toxicological assessment is not merely a regulatory requirement but a fundamental component of the drug discovery process.

Comparative In Vitro Toxicity Assessment

In vitro assays are the frontline tools for the early safety assessment of new chemical entities. They offer high-throughput screening, require minimal compound quantities, and align with the 3Rs principles (Replacement, Reduction, and Refinement) of animal testing.[3]

General Cytotoxicity Profiling

Cytotoxicity assays measure the degree to which a compound is toxic to cells. A common preliminary step involves screening analogues against a panel of cell lines, including both cancerous (e.g., HeLa, HepG2) and non-cancerous (e.g., V79, Vero) cells, to determine the half-maximal inhibitory concentration (IC50) or cytotoxic concentration (CC50).[4][5][6] Compounds with low micromolar or nanomolar CC50 values against non-cancerous cells often raise early safety flags.

Data Summary: Comparative Cytotoxicity of N-Hydroxy-Analogues

Analogue	Cell Line	Assay Type	IC50 / CC50 (µM)	Key Observation	Reference
N-hydroxyamidine derivative I-1	HeLa	MTT	> 50	Weak cytotoxic effect, significantly higher than its effective concentration (EC50) against the IDO1 enzyme.	[5]
N-hydroxyamidine derivative I-2	HeLa	MTT	> 50	Similar to I-1, shows a favorable therapeutic window in vitro.	[5]
N-hydroxybutanamide analogue 4	HeLa, HepG2	Not Specified	> 100	Classified as "little toxic" to carcinoma cells.	[4]
N-hydroxybutanamide analogue 4	A-172, U-251 MG	Not Specified	> 100	Slightly toxic to glioma cells, indicating some cell-type specificity.	[4]
Prodrug SP-471P	Not specified	Not specified	> 100	Considered non-cytotoxic, a desirable feature for an antiviral prodrug.	[6][7]
Nitrobenzofurazan N'-hydroxyamidine	MDA-MB-231	Not Specified	Not Specified	No/negligible cytotoxicity observed.	[8]

Causality in Experimental Choice: The selection of cell lines is critical. HepG2 (a human liver carcinoma cell line) is often chosen because the liver is a primary site of drug metabolism and potential toxicity. Comparing toxicity in metabolically competent cells versus those with lower metabolic activity can provide early clues about whether toxicity is caused by the parent compound or a metabolite.[9]

Methodology Spotlight: The Neutral Red Uptake (NRU) Cytotoxicity Assay

The NRU assay is a widely used and robust method for determining cytotoxicity, recommended by the OECD for in vitro toxicity testing.[10]

Principle: The assay is based on the ability of viable cells to incorporate and bind the supravital dye Neutral Red within their lysosomes. Cellular damage, particularly to the lysosomal membrane, results in a decreased uptake and binding of the dye.[10]

Detailed Protocol:

• Cell Seeding: Plate cells (e.g., Balb/c 3T3 or HepG2) in a 96-well microtiter plate at a predetermined density and incubate for 24 hours to allow for monolayer formation.

• Compound Preparation: Prepare a stock solution of the N-hydroxyacetamidine analogue in a suitable solvent (e.g., DMSO). Perform serial dilutions to create a range of 8-10 concentrations.

• Treatment: Remove the culture medium from the cells and add the medium containing the various concentrations of the test compound. Include a vehicle control (medium with solvent) and a positive control (a known cytotoxic agent).

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• NR Staining: After incubation, remove the treatment medium, wash the cells with PBS, and add a medium containing Neutral Red (e.g., 50 µg/mL). Incubate for 3 hours.

• Dye Extraction: Remove the staining solution, wash the cells, and add a destain solution (e.g., 1% acetic acid, 50% ethanol) to extract the dye from the lysosomes.

• Quantification: Shake the plate for 10 minutes and measure the absorbance (optical density) at ~540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Self-Validation & Trustworthiness: The inclusion of both a vehicle control (to account for solvent effects) and a positive control (to ensure the assay is performing correctly) is essential for validating the results of each experiment.

Genotoxicity Assessment

Genotoxicity assays are designed to detect compounds that can cause damage to DNA and chromosomes, a key indicator of potential carcinogenicity.[11]

Methodology Spotlight: The Bacterial Reverse Mutation (Ames) Test

The Ames test is a globally recognized assay for identifying chemical mutagens.[11][12][13]

Principle: The test uses several strains of Salmonella typhimurium (and sometimes E. coli) that are auxotrophic mutants, meaning they carry a mutation that prevents them from synthesizing an essential amino acid like histidine.[11][14] They cannot grow on a histidine-free medium. The assay measures the ability of a test compound to cause a reverse mutation (reversion) that restores the gene's function, allowing the bacteria to grow on a histidine-deficient agar plate.[12]

Detailed Protocol:

• Strain Selection: Select appropriate Salmonella strains (e.g., TA98 for frameshift mutations and TA100 for base-pair substitutions) to detect different types of mutations.[15]

• Metabolic Activation (S9 Mix): Since some chemicals only become mutagenic after being metabolized by the liver, the test is run both with and without a rat liver extract known as the S9 fraction.[15] This fraction contains cytochrome P450 enzymes that mimic mammalian metabolism.

• Plate Incorporation Method:

  • To a tube of molten top agar, add the bacterial culture, the test compound at a specific concentration, and either the S9 mix or a buffer.[13]

  • Quickly pour this mixture onto a minimal glucose agar plate (lacking histidine).[14]

  • Incubate the plates at 37°C for 48-72 hours.[14]

• Controls:

  • Negative (Vehicle) Control: Bacteria treated with only the solvent to determine the spontaneous reversion rate.

  • Positive Control: Bacteria treated with a known mutagen (e.g., 2-aminofluorene with S9, sodium azide without S9) to confirm the sensitivity of the strains and the activity of the S9 mix.

• Scoring and Interpretation: Count the number of revertant colonies on each plate. A compound is considered mutagenic if it causes a dose-dependent increase in the number of revertant colonies that is at least double the spontaneous reversion rate observed in the negative control.

Tiered Workflow for Toxicity Evaluation

A structured, tiered approach ensures that resources are used efficiently, starting with broad, high-throughput screens and progressing to more complex and resource-intensive assays for promising candidates with acceptable initial safety profiles.

Caption: Tiered workflow for evaluating the toxicity of N-Hydroxyacetamidine analogues.

In Vivo Safety and Structure-Toxicity Relationships

While in vitro tests are invaluable, in vivo studies in living organisms are essential to understand the complex interactions of a compound within a whole biological system, including its absorption, distribution, metabolism, and excretion (ADME).[16]

Acute Oral Toxicity (LD50)

Acute toxicity studies are performed to determine the dose of a substance that is lethal to 50% of the test animal population (LD50).[17][18] This value helps classify the substance's toxicity and is crucial for determining safe starting doses for further studies.[19] The Up-and-Down Procedure (OECD 425) is a modern method that uses a minimal number of animals to estimate the LD50.[19]

Example Data Interpretation:

• A study on 1,5-benzothiazepine derivatives found LD50 values ranging from 2039 mg/kg to 4786 mg/kg in mice.[20]

• Another study noted that plant extracts caused death at concentrations of ≥1600 mg/kg, with calculated LD50 values of 2828 mg/kg and 3807 mg/kg.[17]

These values would generally classify the compounds as having low acute toxicity. The specific LD50 values for novel N-Hydroxyacetamidine analogues would need to be determined experimentally.

Structure-Toxicity Relationship (STR) Insights

Systematically modifying the structure of N-hydroxyacetamidine analogues and observing the corresponding changes in toxicity can reveal crucial Structure-Toxicity Relationships (STR).[21]

• Lipophilicity: Increased lipophilicity can sometimes correlate with increased toxicity, possibly due to enhanced cell membrane penetration or interaction with intracellular targets.[9][21]

• Metabolic Stability: The presence of specific functional groups can make a molecule more or less susceptible to metabolic bioactivation. For example, certain aromatic substitutions might be more prone to oxidation by cytochrome P450 enzymes, potentially forming reactive quinone-imine or epoxide intermediates.[9]

• Electronic Effects: The addition of electron-withdrawing or electron-donating groups can alter the chemical reactivity of the N-hydroxyamidine moiety and influence its metabolic fate and potential for toxicity.

A study on 2-phenylaminophenylacetic acid analogues found that larger, more lipophilic substituents generally led to an increase in toxicity.[21] This highlights the principle that even subtle structural changes can significantly impact a compound's safety profile.[21]

Conclusion and Future Directions

The development of N-Hydroxyacetamidine analogues as prodrugs is a viable and powerful strategy in medicinal chemistry. However, a successful campaign hinges on a parallel and rigorous evaluation of their safety and toxicity. The tiered approach outlined in this guide, beginning with high-throughput in vitro cytotoxicity and genotoxicity screens and progressing to targeted in vivo studies for promising candidates, provides a robust framework for decision-making.

Future research should focus on developing Quantitative Structure-Toxicity Relationship (QSTR) models specifically for this class of compounds.[21] By correlating physicochemical properties with observed toxicities, these computational models could help predict the toxic potential of novel analogues before synthesis, further refining the drug design process and minimizing late-stage failures.

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• Ames Test. Cyprotex. [Link]

• Ames test study designs for nitrosamine mutagenicity testing: qualitative and quantitative analysis of key assay parameters. (2021). Mutagenesis. [Link]

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• Test No. 432: In Vitro 3T3 NRU Phototoxicity Test. (2019). OECD. [Link]

• New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. (2023). MDPI. [Link]

• Design, Synthesis, and Biological Evaluation of Novel Hydroxyamidine Derivatives as Indoleamine 2,3-Dioxygenase 1 Inhibitors. (2025). ACS Medicinal Chemistry Letters. [Link]

• METABOLISM OF N-HYDROXYGUANIDINES (N-HYDROXYDEBRISOQUINE) IN HUMAN AND PORCINE HEPATOCYTES: REDUCTION AND FORMATION OF GLUCURONIDES. (2005). Semantic Scholar. [Link]

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• The Synthesis and Evaluation of Amidoximes as Cytotoxic Agents on Model Bacterial E. coli Strains. (2021). ResearchGate. [Link]

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